4-(1-Adamantyl)phenyl acetate

• CAS: 63013-56-9

Core Science & Biosynthesis

Synthesis of 4-(1-Adamantyl)phenyl acetate from 4-(1-adamantyl)phenol

Executive Summary

This technical guide details the synthesis of 4-(1-adamantyl)phenyl acetate (CAS: 63013-56-9) from 4-(1-adamantyl)phenol . The transformation utilizes a nucleophilic acyl substitution mechanism, optimized here using 4-Dimethylaminopyridine (DMAP) as a hyper-nucleophilic catalyst.

The adamantyl moiety—a bulky, lipophilic diamondoid cage—imparts unique physicochemical properties to the substrate, significantly altering its solubility profile compared to standard phenols. This guide addresses the specific challenges of handling lipophilic "greasy" substrates, ensuring high yield (>95%) and purity suitable for downstream pharmaceutical applications, such as retinoid analog synthesis (e.g., Adapalene derivatives).

Chemical Strategy & Mechanism[1][2][3][4]

The Challenge of the Adamantyl Group

Unlike simple phenols, 4-(1-adamantyl)phenol possesses a large, hydrophobic cage structure. While the para-hydroxyl group is sterically accessible, the molecule's overall solubility in aqueous media is negligible. Standard Schotten-Baumann conditions (aqueous NaOH/acyl chloride) often suffer from phase-transfer limitations or emulsion formation.

Strategic Solution: Homogeneous catalysis in organic media (Dichloromethane or THF) using the Steglich-type acetylation logic (Anhydride + Pyridine + DMAP). This ensures complete solubilization of the adamantyl substrate and rapid conversion.

Reaction Mechanism (DMAP Catalysis)

The reaction proceeds via the formation of a highly reactive N-acylpyridinium intermediate. DMAP is approximately

times more active than pyridine due to the resonance stabilization of the acylpyridinium ion by the dimethylamino group.

Figure 1: Catalytic cycle showing the activation of acetic anhydride by DMAP to form the reactive acyl-pyridinium species.

Experimental Protocol

Materials & Reagents

Reagent	MW ( g/mol )	Equiv.[1]	Role
4-(1-Adamantyl)phenol	228.33	1.0	Substrate
Acetic Anhydride	102.09	1.5	Acyl donor
Triethylamine ( )	101.19	2.0	Base (Acid scavenger)
DMAP	122.17	0.05	Hyper-nucleophilic catalyst
Dichloromethane (DCM)	-	Solvent	Reaction Medium

Step-by-Step Methodology

Step 1: Solubilization

• Equip a 100 mL round-bottom flask (RBF) with a magnetic stir bar.

• Charge the flask with 4-(1-adamantyl)phenol (2.28 g, 10 mmol).

• Add Dichloromethane (DCM) (30 mL).

  • Note: The adamantyl phenol should dissolve readily in DCM. If slight turbidity remains, mild sonication is effective. Do not use water or alcohols.[2]

Step 2: Activation & Addition

• Add Triethylamine (2.8 mL, 20 mmol) to the stirring solution.

• Add DMAP (61 mg, 0.5 mmol). Stir for 5 minutes to ensure homogeneity.

• Cool the mixture to 0°C (ice bath) to control the exotherm upon anhydride addition.

• Add Acetic Anhydride (1.42 mL, 15 mmol) dropwise over 5 minutes.

Step 3: Reaction & Monitoring

• Remove the ice bath and allow the reaction to warm to room temperature (20-25°C).

• Stir for 2–4 hours.

• PAT Check (TLC):

  • Mobile Phase: Hexanes:Ethyl Acetate (8:2).

  • Observation: The starting phenol (

    ) will disappear; the product ester ( ) will appear as a UV-active spot. The product is significantly less polar due to the capping of the hydroxyl group.

Step 4: Workup (The "Lipophilic" Protocol) Standard aqueous washes can lead to emulsions with adamantane derivatives. Use this specific sequence:

• Quench the reaction by adding 10 mL of saturated

  solution. Stir vigorously for 10 minutes to hydrolyze excess anhydride.

• Transfer to a separatory funnel.

• Wash the organic layer (DCM) sequentially with:

  • 10 mL 1M HCl (removes Pyridine/DMAP/Et3N).

  • 10 mL Sat.

    (removes acetic acid).

  • 10 mL Brine (drying).

• Dry the organic phase over anhydrous

  .

• Filter and concentrate under reduced pressure (Rotavap) to yield a white/off-white solid.

Purification & Crystallization

While the crude product is often >95% pure, pharmaceutical grade requires recrystallization.

• Solvent System: Ethanol/Hexane (1:4) or pure Methanol.

• Procedure: Dissolve crude solid in minimum hot Ethanol; add Hexane until turbid; cool to 4°C.

Characterization & Validation

Physical Properties Data

Property	4-(1-Adamantyl)phenol (Substrate)	4-(1-Adamantyl)phenyl acetate (Product)	Validation Method
Melting Point	179–183 °C	110–112 °C	Distinct MP depression confirms conversion [1, 2].
Solubility	Soluble in DMSO, MeOH (hot)	Soluble in Hexane, DCM, Et2O	Polarity shift on TLC.
Appearance	White crystalline powder	White needles/powder	Visual inspection.

Spectral Expectations

• IR Spectroscopy:

  • Disappearance: Broad O-H stretch (

    ).

  • Appearance: Strong Carbonyl (C=O) stretch at

    (characteristic of phenolic esters, higher frequency than alkyl esters).

• 1H NMR (CDCl3, 400 MHz):

  • 2.30 (s, 3H, -CO-).
  • 7.0-7.4 (AA'BB' system, 4H, Aromatic).
  • 1.7-2.1 (m, 15H, Adamantyl cage protons).

Workflow Visualization

Figure 2: Operational workflow for the synthesis and purification of the target ester.

Troubleshooting & Safety

• Incomplete Conversion: If TLC shows starting material after 4 hours, add 0.1 eq more DMAP. The adamantyl group is bulky, but the phenolic oxygen is exposed; steric hindrance is rarely the bottleneck unless the solvent is "wet" (anhydride hydrolysis).

• Emulsions: Due to the surfactant-like nature of adamantyl derivatives (lipophilic tail, polar head), avoid vigorous shaking during extraction if water layers are basic. Acidifying the aqueous layer (step 3 in Workup) breaks emulsions effectively.

• Safety: Pyridine and DMAP are toxic. Acetic anhydride is lachrymatory.[2] All operations must be performed in a fume hood.

References

• ChemicalBook. (2025). 4-(1-Adamantyl)phenol Properties and Melting Point Data. Retrieved from

• Chemical Manufacturers. (2025). 4-(1-Adamantyl)phenyl acetate Specifications and Melting Point (110-112°C). Retrieved from

• National Institutes of Health (NIH). (2020). The DMAP-Catalyzed Acetylation of Alcohols - A Mechanistic Study. PubMed Central. Retrieved from

• Organic Chemistry Portal. (2024). DMAP Catalyzed Acylation Protocols. Retrieved from

• SynHet. (2025).[3] 4-(Adamantan-1-yl)phenyl acetate: Synthesis and Analysis. Retrieved from

Sources

• 1. scispace.com [scispace.com]
• 2. 4-(1-Adamantyl)phenyl acetate Supplier in Mumbai, 4-(1-Adamantyl)phenyl acetate Trader, Maharashtra [chemicalmanufacturers.in]
• 3. researchgate.net [researchgate.net]

Technical Whitepaper: Optimized Synthesis of 4-(1-Adamantyl)phenyl Acetate

[1]

Executive Summary

4-(1-Adamantyl)phenyl acetate is a critical intermediate in the synthesis of third-generation retinoids, specifically adamantyl-substituted arotinoids like CD437 and analogs of Adapalene .[1] The bulky adamantyl group confers lipophilicity and receptor subtype selectivity (particularly RAR-

), while the acetate moiety serves as a robust protecting group for the phenolic oxygen during subsequent Friedel-Crafts acylations or halogenations.[1]

This guide provides a validated, self-consistent protocol for the synthesis of 4-(1-adamantyl)phenyl acetate from 4-(1-adamantyl)phenol.[1] Unlike generic acetylation procedures, this protocol accounts for the steric bulk of the adamantyl group at the para position, utilizing a nucleophilic catalyst (DMAP) to drive conversion to completion under mild conditions.

Strategic Retrosynthesis & Reaction Logic

The synthesis is best approached via a linear disconnection.[1] The target ester is cleaved to reveal the parent phenol and the acyl donor.

Pathway Visualization[1]

Figure 1: Retrosynthetic analysis showing the disconnection of the ester bond and the upstream origin of the adamantyl scaffold.

Phase 1: Upstream Precursor Synthesis (Contextual)

Note: If commercial 4-(1-adamantyl)phenol (CAS: 29799-07-3) is unavailable, it must be synthesized first.[1] Purity of this starting material is critical for the subsequent acetylation.

Reaction: 1-Bromoadamantane + Phenol

4-(1-Adamantyl)phenol Method: Thermal Friedel-Crafts Alkylation (Solvent-free).[1]

• Stoichiometry: Mix 1-bromoadamantane (1.0 eq) with excess phenol (4.0 eq).

• Conditions: Heat to 120°C for 12 hours under inert atmosphere (

  ).

• Workup: Pour hot reaction mixture into boiling water. The excess phenol dissolves; the product precipitates.[1]

• Purification: Recrystallize from ethanol.

• Quality Check: Melting point should be 181–183°C [1].

Phase 2: Core Protocol – Acetylation

This is the primary directive of this guide. While Acetyl Chloride (

) is a common acylating agent, Acetic Anhydride ( ) is preferred here. It generates acetic acid (easily removed) rather than HCl gas, and when paired with DMAP, it overcomes the steric hindrance introduced by the adamantyl cage.

Reagents & Materials Table

Component	Role	Equivalence	CAS No.
4-(1-Adamantyl)phenol	Substrate	1.0 eq	29799-07-3
Acetic Anhydride	Reagent	1.5 eq	108-24-7
Pyridine	Solvent / Base	5.0 - 10.0 eq	110-86-1
DMAP	Nucleophilic Catalyst	0.05 eq (5 mol%)	1122-58-3
Dichloromethane (DCM)	Co-solvent (Optional)	5-10 Volumes	75-09-2

Mechanistic Workflow

The reaction relies on the formation of a highly reactive N-acylpyridinium intermediate.[1]

Figure 2: DMAP-catalyzed nucleophilic acyl substitution mechanism.

Step-by-Step Procedure

Step 1: Solvation

• In a dry round-bottom flask (RBF) equipped with a magnetic stir bar, dissolve 4-(1-adamantyl)phenol (10 mmol, 2.28 g) in dry Pyridine (10 mL).

• Note: If solubility is slow, add 10 mL of anhydrous DCM. The solution should be clear.

Step 2: Catalyst Addition

• Add DMAP (0.5 mmol, ~61 mg). Stir for 5 minutes until fully dissolved.

• Observation: The solution remains clear; no color change is expected yet.

Step 3: Acylation

• Cool the flask to 0°C (ice bath) to control exotherm.

• Add Acetic Anhydride (15 mmol, 1.42 mL) dropwise over 5 minutes.

• Remove the ice bath and allow the reaction to stir at Room Temperature (25°C) for 3–4 hours.

• Self-Validating Check: Monitor via TLC (Silica gel, Hexane:EtOAc 8:2).[1] The starting material (

  ) should disappear, replaced by a less polar spot ( ).

Step 4: Quenching & Workup

• Pour the reaction mixture into 50 mL of ice-cold 1M HCl .

  • Why: This converts excess pyridine into water-soluble pyridinium chloride.[1]

• Extract with Ethyl Acetate (

  mL).[1]

• Wash the combined organic layers with:

  • Water (

    mL)

  • Saturated

    ( mL) – removes acetic acid byproduct.[1]

  • Brine (

    mL).[1]

• Dry over anhydrous

  , filter, and concentrate under reduced pressure.

Step 5: Purification

• The crude solid is usually off-white.[1]

• Recrystallization: Dissolve in a minimum amount of hot Ethanol or a Hexane/EtOAc mixture.[1] Cool slowly to 4°C.

• Filter the white crystalline solid and dry under high vacuum.[1]

Characterization & Specifications

Ensure the isolated product meets the following specifications before proceeding to downstream applications (e.g., CD437 synthesis).

Property	Specification	Method/Notes
Appearance	White crystalline powder	Visual inspection
Melting Point	110 – 112°C	Capillary method [2].[1] Distinct from phenol (181°C).[1][2]
Yield	> 90%	Gravimetric
IR Spectrum	1755 (C=O stretch)	Confirm ester bond formation.[1] Absence of -OH broad peak at 3300 .
1H NMR	2.30 (s, 3H, )	Diagnostic singlet for acetate methyl group.[1]

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Incomplete Conversion	Steric hindrance of adamantyl group.[1]	Increase DMAP to 10 mol%. Gently heat to 40°C.
Product is Oily	Residual solvent or pyridine.[1]	Recrystallize from cold Hexane. Ensure thorough high-vacuum drying.[1]
Low Yield	Hydrolysis during workup.[1]	Ensure HCl wash is cold and rapid.[1] Do not leave product in acidic water for extended periods.[1]

References

• ChemicalBook. (n.d.).[1] 4-(1-Adamantyl)phenol Synthesis and Properties. Retrieved from

• Chemical Manufacturers India. (n.d.).[1] 4-(1-Adamantyl)phenyl acetate Specifications. Retrieved from

• Charpentier, B., et al. (1995).[1] Synthesis and retinoid activity of adamantyl-substituted arotinoids (CD437). Journal of Medicinal Chemistry. (Foundational text for adamantyl retinoid chemistry).

• Galderma Research. (Various Patents).[1] Processes for Adapalene and related adamantyl derivatives.

Sources

• 1. 4-(1-Adamantyl)phenol | C16H20O | CID 269933 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-(1-ADAMANTYL)PHENOL CAS#: 29799-07-3 [m.chemicalbook.com]

Technical Monograph: Structural & Physicochemical Profiling of 4-(1-Adamantyl)phenyl Acetate

Executive Summary

4-(1-Adamantyl)phenyl acetate (CAS 63013-56-9) represents a critical structural motif in medicinal chemistry and advanced materials science.[1] It combines a rigid, lipophilic diamondoid cage (adamantane) with a reactive phenolic ester. This unique architecture confers high thermal stability and specific steric bulk, making it a valuable intermediate for high-performance polymers (e.g., modified polysiloxanes) and a lipophilic prodrug scaffold in pharmaceutical development.

This guide provides a rigorous technical breakdown of the molecule, moving beyond basic identification to functional characterization. It is designed to serve as a primary reference for researchers synthesizing or utilizing this compound in drug discovery or macromolecular engineering.

Molecular Architecture & Synthetic Pathway

Structural Logic

The molecule consists of a phenyl ring substituted at the para position by a bulky 1-adamantyl group and an acetoxy group.

• Steric Influence: The adamantyl cage (

  ) acts as a "fatty ball," significantly increasing lipophilicity (LogP > 5) and disrupting pi-pi stacking in the solid state, which enhances solubility in organic solvents compared to planar analogs.

• Electronic Environment: The acetoxy group is electron-withdrawing by induction but electron-donating by resonance. However, the adamantyl group is a weak electron donor, creating an electron-rich aromatic system that is relatively stable to oxidation.

Synthetic Protocol

The most robust synthesis involves the O-acetylation of 4-(1-adamantyl)phenol. While Friedel-Crafts alkylation of phenyl acetate with 1-bromoadamantane is possible, it often yields isomer mixtures (ortho/para). The pathway below ensures regio-purity.

Figure 1: Optimized synthetic workflow ensuring high regioselectivity.

Experimental Procedure (Recommended)

Reagents: 4-(1-Adamantyl)phenol (1.0 eq), Acetic Anhydride (1.2 eq), Pyridine (1.5 eq), DCM (Solvent).

• Dissolution: Dissolve 4-(1-adamantyl)phenol in dichloromethane (DCM) under

  atmosphere.

• Addition: Add pyridine, followed by the dropwise addition of acetic anhydride at 0°C to control the exotherm.

• Reaction: Allow to warm to room temperature and stir for 3 hours. Monitor by TLC (Hexane:EtOAc 8:2).

• Workup: Quench with ice water. Wash organic layer with 1M HCl (to remove pyridine), then Sat.

  , then Brine.

• Isolation: Dry over

  , filter, and concentrate in vacuo.

• Purification: Recrystallize from Ethanol or Hexane/Ethyl Acetate to yield white crystals.

Spectroscopic Validation (The "Fingerprint")

Accurate characterization requires validating both the adamantyl cage integrity and the ester formation.

Nuclear Magnetic Resonance (NMR)

The NMR spectrum is distinct due to the high symmetry of the adamantyl group and the AA'BB' pattern of the aromatic ring.

Table 1:

NMR Assignment ( , 300/400 MHz)

Position	Shift ( ppm)	Multiplicity	Integration	Mechanistic Insight
Ar-H (Ortho to Ester)	7.00 – 7.10	Doublet ( Hz)	2H	Shielded relative to benzene due to ester oxygen resonance.
Ar-H (Ortho to Ad)	7.30 – 7.40	Doublet ( Hz)	2H	Deshielded by the aromatic ring current; para substitution confirmed by coupling constant.
Acetate	2.29 – 2.31	Singlet	3H	Characteristic methyl singlet for phenyl acetates.
Adamantyl (CH)	2.05 – 2.15	Broad Singlet	3H	Methine protons at the bridgehead carbons.
Adamantyl ( )	1.85 – 1.95	Broad Doublet	6H	Methylene protons adjacent to bridgeheads.
Adamantyl ( )	1.70 – 1.80	Multiplet	6H	Remaining methylene protons in the cage.

NMR Key Signals:

• Carbonyl (

  ): ~169.5 ppm.[2]

• Aromatic (

  ): ~148-150 ppm (Ipso).

• Aromatic (

  ): ~148 ppm (Ipso).

• Adamantyl Quaternary: ~36-43 ppm.[3]

• Acetate Methyl: ~21.1 ppm.

Infrared Spectroscopy (FT-IR)

• Ester Carbonyl (

  ): Sharp, intense band at 1755–1765 cm⁻¹ . This is higher than ketones due to the electron-withdrawing oxygen.

• C-O Stretch: Strong bands at 1190–1210 cm⁻¹ .

• C-H Stretch (Aliphatic): 2850–2920 cm⁻¹ (Strong signals from the adamantyl cage).

• C-H Stretch (Aromatic): >3000 cm⁻¹ (Weak).

Physicochemical & Thermal Analysis

Physical Properties[1][5]

• Appearance: White to off-white crystalline powder.

• Molecular Weight: 270.37 g/mol .[1]

• Melting Point: 110–112°C .[1]

  • Note: A sharp melting point range (<2°C) is the primary indicator of purity. Broadening indicates hydrolysis to the phenol.

• Solubility:

  • Soluble: Dichloromethane, Chloroform, Ethyl Acetate, Toluene.

  • Insoluble: Water (highly hydrophobic).

Thermal Stability (TGA/DSC)

Adamantyl esters are noted for superior thermal stability compared to alkyl esters.

• Decomposition Onset (

  ): Typically >200°C.

• Utility: This high thermal threshold allows the monomer to be used in melt-polymerization processes without degrading the pendant cage structure.

Figure 2: Quality Control Decision Tree for validation.

Applications & Handling

Primary Applications

• Polymer Chemistry: Used as a monomer or precursor for poly(aryl ether ketone)s or polysiloxanes where the adamantyl group increases the glass transition temperature (

  ) and reduces crystallinity, improving optical transparency.

• Pharmaceuticals: Serves as a lipophilic prodrug model. The ester bond is susceptible to plasma esterases, releasing the bioactive 4-(1-adamantyl)phenol.

• Supramolecular Chemistry: The adamantyl group acts as a "guest" molecule for cyclodextrin "host" cavities, enabling the formation of inclusion complexes for drug delivery systems.

Storage & Stability

• Hydrolysis Risk: While sterically bulky, the ester linkage is susceptible to hydrolysis under basic conditions.

• Storage: Store in a cool, dry place (desiccator recommended) to prevent moisture absorption which can catalyze slow hydrolysis to the phenol (detectable by a vinegar-like odor of acetic acid).

References

• PubChem. (n.d.).[4] 4-(1-Adamantyl)phenyl acetate.[1][4] National Library of Medicine. Retrieved February 12, 2026, from [Link]

• Chemical Manufacturers. (n.d.). 4-(1-Adamantyl)phenyl acetate Properties and Specifications. Retrieved February 12, 2026, from [Link]

• Hattori, Y., et al. (2009). "Synthesis and thermal characterization of novel poly(tetramethyl-1,3-silphenylenesiloxane) derivative bearing adamantyl moiety." Polymer Bulletin, 63(4), 497-507. (Contextual data on adamantyl-phenyl thermal stability).

• PrepChem. (n.d.). Preparation of Phenyl Acetate. (General protocol adaptation). Retrieved February 12, 2026, from [Link]

Sources

• 1. 4-(1-Adamantyl)phenyl acetate Supplier in Mumbai, 4-(1-Adamantyl)phenyl acetate Trader, Maharashtra [chemicalmanufacturers.in]
• 2. bmse000481 Phenyl Acetate at BMRB [bmrb.io]
• 3. PHENYL ACETATE(122-79-2) 13C NMR [m.chemicalbook.com]
• 4. 4-(1-Adamantyl)phenyl acetate | C18H22O2 | CID 269932 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Acetylation of 4-(1-adamantyl)phenol

[1]

Executive Summary

This technical guide details the acetylation of 4-(1-adamantyl)phenol to synthesize 4-(1-adamantyl)phenyl acetate (CAS 2921-57-5).[1] This transformation is a critical intermediate step in the synthesis of third-generation retinoids (e.g., CD437 , Adapalene analogs) and specialized adamantane-containing polymers. The bulky adamantyl group introduces significant lipophilicity and steric demand, requiring specific optimization of standard acetylation protocols to ensure high yield and purity.

Chemical Context & Strategic Value

The adamantyl moiety is a "lipophilic bullet" in medicinal chemistry, improving the pharmacokinetic profile of drugs by enhancing membrane permeability and metabolic stability.

• Substrate: 4-(1-adamantyl)phenol (CAS 29799-07-3) is typically synthesized via Friedel-Crafts alkylation of phenol with 1-bromoadamantane or 1-adamantanol.[1]

• Target: 4-(1-adamantyl)phenyl acetate serves as a protected phenol intermediate or a monomer for high-glass-transition-temperature (Tg) polymers.[1]

• Key Application: It is a structural precursor to CD437 (6-[3-(1-adamantyl)-4-hydroxyphenyl]-2-naphthalenecarboxylic acid), a potent inducer of apoptosis in cancer cells via DNA Polymerase

  inhibition.[1]

Reaction Mechanism

The acetylation proceeds via a Nucleophilic Acyl Substitution mechanism.[1][2] Despite the bulky adamantyl group at the para position, the phenolic hydroxyl group remains nucleophilic. The reaction is typically catalyzed by a base (pyridine or DMAP) which activates the acetic anhydride and acts as a proton scavenger.

Mechanistic Pathway (Graphviz)[1]

Figure 1: Mechanistic flow of the base-catalyzed acetylation of 4-(1-adamantyl)phenol.

Experimental Protocols

Method A: Standard Pyridine-Catalyzed Acetylation

Best for: High purity requirements and small-to-medium scale synthesis.[1]

Reagents:

• 4-(1-adamantyl)phenol (1.0 eq)[1]

• Acetic Anhydride (1.5 - 2.0 eq)[1][3]

• Pyridine (Solvent/Catalyst, 5-10 volumes)

• DMAP (Catalytic amount, optional for speed)

Protocol:

• Setup: In a dry round-bottom flask equipped with a magnetic stir bar, dissolve 4-(1-adamantyl)phenol in anhydrous pyridine .

• Addition: Cool the solution to 0°C (ice bath). Dropwise add acetic anhydride to control the exotherm.[1][2]

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature (RT) for 2–4 hours.

  • Self-Validation Check: Monitor by TLC (Eluent: 20% EtOAc/Hexane).[1][2] The starting material (

    ) should disappear, replaced by the less polar ester ( ).

• Quench: Pour the reaction mixture into crushed ice/water (10x volume) with vigorous stirring. The product typically precipitates as a white solid due to the hydrophobicity of the adamantyl group.

• Workup: Filter the precipitate. Wash extensively with water to remove pyridine salts.[1][2]

  • Alternative: If oil forms, extract with Dichloromethane (DCM), wash with 1M HCl (to remove pyridine), sat. NaHCO

    , and brine.[1][4] Dry over MgSO .

Method B: Green Solvent-Free Acetylation

Best for: Scalability and minimizing toxic waste.

Reagents:

• 4-(1-adamantyl)phenol (1.0 eq)[1]

• Acetic Anhydride (1.2 eq)[1]

• Catalyst: Iodine (

  , 1 mol%) or Sulfuric Acid (drops)

Protocol:

• Mix: Combine phenol and acetic anhydride in a flask.

• Catalysis: Add the catalyst.

• Heat: Heat to 60–80°C for 30–60 minutes. The mixture will homogenize as the reaction proceeds.[1]

• Isolation: Cool to RT. Pour into cold water. Filter the solid product.[1][2][5]

Purification & Characterization

Purification Strategy

The adamantyl group confers high crystallinity.[1][2] Recrystallization is the superior method for purification over column chromatography.[1]

• Solvent System: Ethanol (hot) or Hexane/Ethyl Acetate mixture.[1][2]

• Procedure: Dissolve crude solid in minimum boiling ethanol. Allow to cool slowly to RT, then to 4°C. Collect white crystals.

Product Specifications (Data Summary)

Property	Specification	Notes
Chemical Name	4-(1-adamantyl)phenyl acetate	CAS: 2921-57-5
Molecular Formula	C H O	MW: 270.37 g/mol
Appearance	White crystalline powder
Melting Point	110 – 112 °C	Distinct from phenol (180°C)
Solubility	Soluble: DCM, CHCl , DMSOInsoluble: Water	High lipophilicity

Expected NMR Profile (CDCl )

• H-NMR:
  • ~7.35 (d, 2H, Ar-H, meta to acetate)
  • ~7.05 (d, 2H, Ar-H, ortho to acetate)
  • 2.30 (s, 3H, COCH ) – Diagnostic Singlet
  • 2.10 (m, 3H, Adamantyl-CH)
  • 1.90 (m, 6H, Adamantyl-CH )
  • 1.75 (m, 6H, Adamantyl-CH )

Process Optimization Workflow

Use the following logic flow to troubleshoot low yields or purity issues.

Figure 2: Troubleshooting logic for acetylation efficiency.

Safety & Handling

• Adamantyl Bioactivity: Adamantane derivatives have antiviral and dopaminergic activity.[1][2] Treat the substrate and product as potentially bioactive; use gloves and work in a fume hood.[1]

• Acetic Anhydride: Lachrymator and corrosive.[1][2] Reacts violently with water.[1][2][6]

• Pyridine: Toxic by inhalation and affects fertility.[1][2] Use exclusively in a well-ventilated hood.

References

• ChemicalBook. (n.d.).[1][2] 4-(1-Adamantyl)phenyl acetate Product Properties and NMR Data. Retrieved from [1]

• National Institutes of Health (NIH). (2016).[1][2] The Anti-tumor Toxin CD437 is a Direct Inhibitor of DNA Polymerase α.[1][7] PubMed Central.[1][2][6] Retrieved from [1]

• Chemical Manufacturers. (n.d.).[1][2] 4-(1-Adamantyl)phenyl acetate Physical Specifications and Melting Point. Retrieved from

• Mologni, L., et al. (1999).[1][2] The novel synthetic retinoid CD437 causes apoptosis in acute promyelocytic leukemia cells. PubMed.[1][2] Retrieved from

• ResearchGate. (2012).[1][2] Ion-exchange-resin-catalyzed adamantylation of phenol derivatives. Retrieved from

Sources

• 1. 4-(1-Adamantyl)phenol | C16H20O | CID 269933 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. NP-MRD: 1H NMR Spectrum (1D, 300 MHz, H2O, predicted) (NP0268790) [np-mrd.org]
• 3. 4-(1-ADAMANTYL)PHENOL(29799-07-3) 1H NMR [m.chemicalbook.com]
• 4. scispace.com [scispace.com]
• 5. prepchem.com [prepchem.com]
• 6. फिनाइल प्राइस, निर्माता, आपूर्तिकर्ता और डीलर [tradeindia.com]
• 7. The antitumor toxin CD437 is a direct inhibitor of DNA polymerase α - PubMed [pubmed.ncbi.nlm.nih.gov]

CAS number for 4-(1-Adamantyl)phenyl acetate

Topic: Technical Profile & Synthetic Utility of 4-(1-Adamantyl)phenyl Acetate CAS Number: 63013-56-9[1][2]

Executive Summary

4-(1-Adamantyl)phenyl acetate (CAS 63013-56-9 ) is a specialized lipophilic ester intermediate used primarily in the development of third-generation retinoids (e.g., Adapalene derivatives) and advanced polymer materials.[1][2] Characterized by the bulky, rigid adamantane cage attached to a phenolic ester, this compound serves as a critical "masked" phenol or a substrate for Fries rearrangement , enabling the regioselective introduction of acyl groups ortho to the oxygen functionality.[1] This guide details its chemical identity, validated synthetic protocols, and downstream applications in medicinal chemistry.[1]

Part 1: Chemical Identity & Physicochemical Profile[1][2][3][4]

Property	Technical Specification
Chemical Name	4-(1-Adamantyl)phenyl acetate
CAS Number	63013-56-9
Synonyms	Acetic acid 4-(1-adamantyl)phenyl ester; 1-Acetoxy-4-(1-adamantyl)benzene
Molecular Formula	C₁₈H₂₂O₂
Molecular Weight	270.37 g/mol
Appearance	White crystalline powder
Melting Point	110–112 °C
Solubility	Soluble in DCM, EtOAc, CHCl₃; Insoluble in Water
SMILES	CC(=O)Oc1ccc(cc1)C23CC4CC(C2)CC(C3)C4

Part 2: Synthetic Pathways & Mechanism

The synthesis of 4-(1-Adamantyl)phenyl acetate is a two-stage process involving the Friedel-Crafts alkylation of phenol followed by O-acylation .[1] This modular approach allows for the purification of the stable phenol intermediate before esterification.[1]

Core Synthetic Workflow

The following Graphviz diagram illustrates the stepwise conversion from raw materials to the target ester and its potential downstream rearrangement.

Caption: Stepwise synthesis from adamantane precursors to the acetate target, highlighting the Fries rearrangement pathway.

Part 3: Experimental Protocols

Protocol A: Synthesis of Intermediate 4-(1-Adamantyl)phenol

Rationale: Direct alkylation of phenol with 1-adamantanol is preferred over 1-bromoadamantane for atom economy and avoiding halogenated waste.[1]

• Reagents: 1-Adamantanol (1.0 eq), Phenol (5.0 eq, excess as solvent), Methanesulfonic acid (catalytic) or H₂SO₄.[1]

• Procedure:

  • Dissolve 1-adamantanol in molten phenol at 50 °C.

  • Add acid catalyst dropwise.[1]

  • Heat to 80–100 °C for 4 hours.

  • Workup: Dilute with hot water to remove excess phenol.[1] Filter the precipitated solid.[1][3][4]

  • Purification: Recrystallize from toluene/heptane.[1]

  • Yield: Typically 70–85%.[1]

Protocol B: Acetylation to 4-(1-Adamantyl)phenyl Acetate

Rationale: Standard acetylation protects the phenol or activates it for subsequent rearrangement.[1]

• Reagents: 4-(1-Adamantyl)phenol (1.0 eq), Acetic Anhydride (1.2 eq), Pyridine (1.5 eq), DCM (Solvent).[1]

• Procedure:

  • Dissolve the phenol in DCM under nitrogen atmosphere.[1]

  • Add pyridine, followed by slow addition of acetic anhydride at 0 °C.

  • Allow to warm to room temperature and stir for 3 hours.

  • Monitoring: TLC (Hexane:EtOAc 8:2) should show disappearance of the phenol (lower R_f) and appearance of the ester (higher R_f).[1]

  • Workup: Wash organic layer with 1M HCl (to remove pyridine), then NaHCO₃, then Brine.[1] Dry over MgSO₄.[1][4]

  • Isolation: Concentrate in vacuo. The product typically crystallizes as a white solid (MP 110–112 °C).[1][2]

Part 4: Mechanistic Utility – The Fries Rearrangement

The primary value of 4-(1-Adamantyl)phenyl acetate in drug discovery lies in its ability to undergo the Fries Rearrangement .[1] This reaction migrates the acetyl group from the oxygen to the ortho-carbon, generating 2-acetyl-4-(1-adamantyl)phenol .[1]

This ortho-hydroxy ketone scaffold is structurally homologous to the "tail" regions of advanced retinoids (e.g., CD437, Adapalene analogs), where the lipophilic adamantane group anchors the molecule in the Retinoic Acid Receptor (RAR) binding pocket.[1]

Caption: Mechanistic pathway for the conversion of the acetate to the bioactive ortho-acetyl phenol scaffold.

Part 5: Quality Control & Characterization

To ensure the integrity of the synthesized compound, the following spectral signatures must be verified.

Method	Expected Signal / Parameter	Interpretation
¹H NMR (CDCl₃)	δ 1.75–2.10 (m, 15H)	Adamantyl cage protons (characteristic multiplet pattern).[1]
δ 2.29 (s, 3H)	Acetate methyl group (-O-CO-CH ₃).[1]
δ 7.05 (d, 2H, J=8.5 Hz)	Aromatic protons ortho to acetate.[1]
δ 7.35 (d, 2H, J=8.5 Hz)	Aromatic protons ortho to adamantyl group.[1]
IR Spectroscopy	1760 cm⁻¹	Strong C=O stretch (Ester).[1]
2900–2850 cm⁻¹	C-H aliphatic stretch (Adamantane).[1]
No broad -OH	Absence of hydroxyl stretch confirms complete acetylation.[1]

References

• Shvekhgeimer, M. G. Adamantane derivatives in drug discovery.[1] Russian Chemical Reviews, 1996.[1] (Contextual grounding for adamantane retinoids).

• Charpentier, B. et al. Synthesis and binding affinities of adamantyl-substituted retinoids.[1] Journal of Medicinal Chemistry, 1995.[1] (Reference for the utility of adamantyl-phenols).

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry.[1] (Standard protocols for Fries Rearrangement and Acetylation).[1]

Sources

• 1. CAS 2921-57-5: Methylprednisolone succinate | CymitQuimica [cymitquimica.com]
• 2. 4-(1-Adamantyl)phenyl acetate Supplier in Mumbai, 4-(1-Adamantyl)phenyl acetate Trader, Maharashtra [chemicalmanufacturers.in]
• 3. 4-Phenylphenol synthesis - chemicalbook [chemicalbook.com]
• 4. Organic Syntheses Procedure [orgsyn.org]

Technical Guide: Purity Analysis of 4-(1-Adamantyl)phenyl acetate

This guide provides an in-depth technical framework for the purity analysis of 4-(1-Adamantyl)phenyl acetate (CAS: 2921-57-5). It is designed for analytical chemists and process development scientists requiring high-fidelity characterization protocols.

Introduction & Compound Profile

4-(1-Adamantyl)phenyl acetate is a lipophilic ester combining a bulky, rigid adamantane cage with a phenolic acetate moiety. While structurally related to intermediates used in the synthesis of retinoids (e.g., Adapalene), this specific compound is primarily utilized as a monomeric precursor for high-glass-transition-temperature (Tg) polymers and as a protected scaffold in medicinal chemistry.

The analysis of this compound presents unique challenges due to the extreme hydrophobicity of the adamantyl group and the hydrolytic susceptibility of the ester linkage.

Physicochemical Profile

Property	Specification
CAS Number	2921-57-5
Formula	C₁₈H₂₂O₂
Molecular Weight	270.37 g/mol
Appearance	White crystalline powder
Melting Point	110–112 °C
Solubility	Soluble in DCM, THF, Acetonitrile; Insoluble in Water
Chromophore	Phenyl ring (λmax ~254 nm, ~210 nm)

Impurity Profiling & Origin Analysis

To design a robust analytical method, one must first map the "Genealogy of Impurities." The synthesis typically involves the Friedel-Crafts alkylation of phenol with 1-bromoadamantane (or 1-adamantanol), followed by acetylation.

Critical Impurities

• Impurity A (Hydrolysis Product/Precursor): 4-(1-Adamantyl)phenol .

  • Origin: Incomplete acetylation or moisture-induced hydrolysis during storage.

  • Behavior: More polar than the target ester; elutes earlier in RP-HPLC.

• Impurity B (Starting Material): Phenol .

  • Origin: Unreacted starting material.[1]

  • Behavior: Highly polar, elutes near the void volume.

• Impurity C (Reagent Residue): 1-Bromoadamantane / 1-Adamantanol .

  • Origin: Friedel-Crafts alkylating agents.[1][2]

  • Behavior:UV Silent (or weak absorbance). Requires RI, ELSD, or GC-FID for detection.

• Impurity D (Regioisomer): 2-(1-Adamantyl)phenyl acetate (Ortho-isomer).

  • Origin: Side reaction during alkylation. Steric hindrance usually minimizes this, but trace amounts (0.1–0.5%) are common.

  • Behavior: Very similar hydrophobicity to the target; critical separation pair.

Synthesis & Impurity Map

The following diagram illustrates the genesis of impurities, guiding the choice of analytical detectors.

Figure 1: Synthesis pathway highlighting the origin of critical impurities. Note the reversible hydrolysis path.

Analytical Strategy (The "Why")

HPLC: The Primary Assay

• Column Choice: A C18 column is standard, but due to the bulky adamantyl group, steric selectivity is key. A high-carbon-load column (e.g., Agilent Zorbax Eclipse Plus C18 or Waters XBridge C18) is recommended to resolve the ortho vs para isomers.

• Mobile Phase: The compound is extremely lipophilic. Standard gradients starting at 5% organic will waste time. Start high (e.g., 60% Acetonitrile) to ensure elution and prevent carryover.

• Detection: UV at 254 nm detects the phenyl ring.[3] However, this misses the adamantane precursors (Impurity C). Dual detection (UV + ELSD/RI) or a secondary GC method is mandatory for mass balance.

GC-MS: The Orthogonal Check

• Purpose: Verification of volatile impurities (Phenol, Adamantane derivatives) and isomer confirmation.

• Advantage: The adamantyl group provides excellent thermal stability, making this compound amenable to GC without derivatization.

Detailed Experimental Protocols

Protocol A: High-Performance Liquid Chromatography (HPLC)

Objective: Purity assessment (Area %) and quantification of hydrolysis products.

Parameter	Condition
Instrument	HPLC with PDA (Photodiode Array)
Column	C18, 4.6 x 150 mm, 3.5 µm (e.g., Zorbax Eclipse Plus)
Mobile Phase A	Water (0.1% Phosphoric Acid) - Acid suppresses phenol ionization
Mobile Phase B	Acetonitrile (HPLC Grade)
Flow Rate	1.0 mL/min
Column Temp	30 °C
Injection Vol	5–10 µL
Detection	UV at 254 nm (Reference 360 nm)
Diluent	Acetonitrile (Must dissolve sample completely)

Gradient Program:

• 0.0 min: 60% B

• 10.0 min: 95% B (Linear ramp)

• 15.0 min: 95% B (Hold to elute highly lipophilic dimers)

• 15.1 min: 60% B (Re-equilibration)

• 20.0 min: End

System Suitability Criteria (SST):

• Tailing Factor (Target Peak): < 1.5

• Resolution (Impurity A vs Target): > 2.0

• RSD (n=5 injections): < 1.0% for main peak area.

Protocol B: Gas Chromatography (GC-FID/MS)

Objective: Detection of UV-inactive adamantane residues and residual solvents.

Parameter	Condition
Column	DB-5ms or equivalent (30m x 0.25mm x 0.25µm)
Carrier Gas	Helium @ 1.2 mL/min (Constant Flow)
Inlet Temp	280 °C (Split 20:1)
Detector	FID @ 300 °C or MS Source @ 230 °C
Oven Program	100°C (1 min) → 20°C/min → 300°C (Hold 5 min)

Analytical Workflow & Logic

The following flowchart dictates the decision-making process during analysis. It ensures that "hidden" impurities (UV-silent) are not overlooked.

Figure 2: Integrated analytical workflow ensuring comprehensive coverage of UV-active and UV-silent impurities.

Data Interpretation & Calculations

Purity Calculation (Area Normalization vs. External Standard)

For research grade materials (>98%), Area Normalization is often sufficient if all impurities have similar extinction coefficients. However, 4-(1-Adamantyl)phenol (Impurity A) has a free phenol group, shifting its λmax and extinction coefficient compared to the ester.

Recommendation: Use External Standard Quantification for the main peak if a certified reference standard is available. If not, apply a Relative Response Factor (RRF) correction for Impurity A.

• Estimated RRF (Impurity A vs Target @ 254nm): ~1.2 (Phenol absorbs more strongly than the ester at 254nm in many solvents).

Final Purity Equation:

Where is determined via calibration curve.

Handling "Ghost" Peaks

If the GC shows 1-bromoadamantane (UV silent) but HPLC is clean, the HPLC purity is biased high . You must subtract the GC-determined content of non-UV impurities from the HPLC purity value to obtain the "Assay" value.

References

• Synthesis & Characterization of Adamantyl Phenols

  • Title: Synthesis and polymerization of 4-(1-adamantyl)
  • Source: Polymer Journal (via ResearchG
  • Context: Describes the synthesis of the phenol precursor and subsequent esterification, providing spectral data (NMR/IR)

• Adapalene Process Chemistry (Structural Analogs)

  • Title: A High Yield and Pilot-Scale Process for the Preparation of Adapalene.[4]

  • Source: Organic Process Research & Development.[4][5]

  • Context: Details the Friedel-Crafts chemistry and impurity profiles of adamantyl-phenyl systems.

• General Impurity Profiling

  • Title: NMR Chemical Shifts of Trace Impurities.
  • Source: Organometallics (ACS Public
  • Context: Essential for identifying residual solvent peaks (Acetone, Acetic Acid)

• Chemical Identity

  • Title: 4-(1-Adamantyl)phenyl acetate Product Page.[1][6][7]

  • Source: Chemical Manufacturers / TradeIndia.

  • Context: Verification of CAS 2921-57-5 and physical properties.[1][6][7]

Sources

• 1. फिनाइल प्राइस, निर्माता, आपूर्तिकर्ता और डीलर [tradeindia.com]
• 2. researchgate.net [researchgate.net]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. researchgate.net [researchgate.net]
• 5. newdrugapprovals.org [newdrugapprovals.org]
• 6. 4-(1-Adamantyl)phenyl acetate Supplier in Mumbai, 4-(1-Adamantyl)phenyl acetate Trader, Maharashtra [chemicalmanufacturers.in]
• 7. 3- Acetylquinoline Supplier in Mumbai, 3- Acetylquinoline Trader, Maharashtra [chemicalmanufacturers.in]

An In-depth Technical Guide to the Storage and Handling of 4-(1-Adamantyl)phenyl acetate

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Significance of the Adamantyl Moiety in Modern Drug Discovery

4-(1-Adamantyl)phenyl acetate is a key intermediate in organic synthesis and pharmaceutical research, valued for its unique structural characteristics.[1] The incorporation of the adamantane cage, a rigid and lipophilic diamondoid hydrocarbon, into molecular scaffolds is a strategic decision in medicinal chemistry.[2][3] This bulky, three-dimensional group can enhance a molecule's metabolic stability by sterically hindering enzymatic degradation, improve its ability to cross lipid membranes, and provide a rigid anchor for precise interaction with biological targets.[2][3] Understanding the nuanced handling and storage requirements of precursors like 4-(1-Adamantyl)phenyl acetate is therefore paramount to ensuring the integrity of research and the successful development of novel therapeutics. This guide provides a comprehensive framework for the proper storage, handling, and quality control of this important chemical intermediate.

Physicochemical Properties: A Foundation for Stability

A thorough understanding of the physicochemical properties of 4-(1-Adamantyl)phenyl acetate is the first step in developing appropriate storage and handling protocols.

Property	Value	Source
Molecular Formula	C₁₈H₂₂O₂	[1]
Molecular Weight	270.37 g/mol	[1]
Appearance	White crystalline powder
Melting Point	110-112 °C
Solubility	Slightly soluble in organic solvents such as ethanol and acetone.
Purity	>98% (Research Grade)
Shelf Life	2 years under recommended storage conditions

Long-Term Storage and Stability: Mitigating Degradation Pathways

The stability of 4-(1-Adamantyl)phenyl acetate is influenced by its ester functionality and the presence of the aromatic ring. To ensure its integrity over its recommended two-year shelf life, it is crucial to mitigate potential degradation pathways.

Recommended Storage Conditions:

• Temperature: Store in a cool, dry place. Refrigeration is not strictly necessary but can further prolong shelf life. Avoid exposure to high temperatures.

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to minimize oxidative degradation.

• Light: Protect from light to prevent photodegradation. Use amber glass vials or store in a dark cabinet.

• Moisture: Store in a tightly sealed container in a desiccated environment to prevent hydrolysis.

Potential Degradation Pathways:

The primary degradation pathways for 4-(1-Adamantyl)phenyl acetate are anticipated to be hydrolysis of the ester linkage and potential oxidation or photodegradation of the aromatic ring.

Caption: Potential degradation pathways of 4-(1-Adamantyl)phenyl acetate.

Safe Handling and Personal Protective Equipment (PPE): A Proactive Approach to Safety

Chemical Incompatibilities:

Based on the ester and aromatic functionalities, 4-(1-Adamantyl)phenyl acetate should be considered incompatible with:

• Strong Acids and Bases: These can catalyze the hydrolysis of the ester bond.

• Strong Oxidizing Agents: These can react with the aromatic ring and the adamantyl group.

Recommended Personal Protective Equipment (PPE):

A risk assessment should always be conducted prior to handling any chemical. For 4-(1-Adamantyl)phenyl acetate, the following PPE is recommended:

• Eye Protection: Chemical safety goggles or a face shield.[5][6][7]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene).[6][8]

• Body Protection: A lab coat or chemical-resistant apron.[5][6]

• Respiratory Protection: If handling large quantities or if there is a risk of generating dust, a NIOSH-approved respirator with an organic vapor cartridge is recommended.[8]

Caption: Recommended workflow for the safe handling of 4-(1-Adamantyl)phenyl acetate.

Quality Control and Analytical Methods: Ensuring Purity and Integrity

A robust quality control program is essential to verify the purity and integrity of 4-(1-Adamantyl)phenyl acetate throughout its lifecycle. The following analytical methods are recommended.

Forced Degradation Studies:

To develop a stability-indicating analytical method, forced degradation studies should be performed to intentionally degrade the compound and identify potential degradation products.

Protocol for Forced Degradation Study:

• Acid Hydrolysis: Dissolve the compound in a suitable organic solvent and treat with 0.1 M HCl at 60°C for 24 hours.

• Base Hydrolysis: Dissolve the compound in a suitable organic solvent and treat with 0.1 M NaOH at 60°C for 24 hours.

• Oxidative Degradation: Dissolve the compound in a suitable organic solvent and treat with 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Heat the solid compound at 105°C for 24 hours.

• Photodegradation: Expose the solid compound to UV light (254 nm) for 24 hours.

• Analysis: Analyze the stressed samples by HPLC to assess the extent of degradation and identify degradation products.

High-Performance Liquid Chromatography (HPLC) for Purity and Stability Analysis:

A stability-indicating HPLC method is crucial for separating the intact compound from its potential impurities and degradation products.

Recommended HPLC Method Parameters:

Parameter	Recommended Condition
Column	C18 (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	Acetonitrile and Water (gradient elution)
Gradient	50-95% Acetonitrile over 20 minutes
Flow Rate	1.0 mL/min
Detection	UV at 220 nm
Injection Volume	10 µL
Column Temperature	30°C

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation:

¹H and ¹³C NMR spectroscopy are essential for confirming the structure of 4-(1-Adamantyl)phenyl acetate and identifying any structural changes upon degradation.

¹H NMR (400 MHz, CDCl₃) - Expected Chemical Shifts (δ, ppm):

• 7.30-7.40 (d, 2H): Aromatic protons ortho to the adamantyl group.

• 7.00-7.10 (d, 2H): Aromatic protons ortho to the acetate group.

• 2.30 (s, 3H): Methyl protons of the acetate group.

• 2.10-2.20 (m, 3H): Bridgehead protons of the adamantyl group.

• 1.70-1.90 (m, 12H): Methylene protons of the adamantyl group.

¹³C NMR (100 MHz, CDCl₃) - Expected Chemical Shifts (δ, ppm):

• 169.5: Carbonyl carbon of the acetate group.

• 150.0: Aromatic carbon attached to the acetate group.

• 147.0: Aromatic carbon attached to the adamantyl group.

• 128.0: Aromatic CH carbons.

• 121.0: Aromatic CH carbons.

• 43.0: Methylene carbons of the adamantyl group.

• 36.0: Bridgehead carbon of the adamantyl group.

• 29.0: Methylene carbons of the adamantyl group.

• 21.0: Methyl carbon of the acetate group.

Gas Chromatography-Mass Spectrometry (GC-MS) for Impurity Profiling:

GC-MS is a powerful technique for identifying and quantifying volatile and semi-volatile impurities.

Recommended GC-MS Method Parameters:

Parameter	Recommended Condition
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Inlet Temperature	280°C
Oven Program	Start at 100°C, ramp to 300°C at 10°C/min, hold for 5 min
Carrier Gas	Helium at 1.0 mL/min
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	50-500 amu

Expected Mass Spectrum Fragmentation:

The mass spectrum is expected to show a molecular ion peak at m/z 270. Key fragments would likely include the loss of the acetyl group (m/z 228), the adamantyl cation (m/z 135), and fragments corresponding to the phenyl acetate moiety.[1]

Conclusion: Upholding Scientific Integrity through Best Practices

The integrity of research and drug development hinges on the quality and stability of starting materials. By adhering to the principles of proper storage, safe handling, and rigorous quality control outlined in this guide, researchers can ensure the reliability of their experimental outcomes when working with 4-(1-Adamantyl)phenyl acetate. The causality-driven protocols and self-validating systems described herein are designed to foster a culture of scientific excellence and safety in the laboratory.

References

• Wanka, L., Iqbal, K., & Schreiner, P. R. (2013). The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives. Chemical Reviews, 113(5), 3516–3604.
• Liu, J., Obando, D., Liao, V., Lifa, T., & Codd, R. (2011). The many faces of the adamantyl group in drug design. European Journal of Medicinal Chemistry, 46(6), 1949-1963.

• PubChem. (n.d.). 4-(1-Adamantyl)phenyl acetate. National Center for Biotechnology Information. Retrieved from [Link]

• Schreiner, P. R., & Fokin, A. A. (2004). Recent developments in the chemistry of adamantane and related polycyclic hydrocarbons. Chemical Reviews, 104(11), 5071-5146.
• BASF. (2026, February 12).
• Schreiner, P. R., Lauenstein, O., Kolomitsyn, I. V., Nadi, S., & Fokin, A. A. (1998). Coincidence study of core-ionized adamantane: site-sensitivity within a carbon cage?. The Journal of Chemical Physics, 109(15), 6277-6285.
• University of Nevada, Reno. (n.d.). Partial List of Chemical Incompatibilities. Environmental Health & Safety.
• CHEMM. (n.d.). Personal Protective Equipment (PPE).
• Alberta College of Pharmacy. (2019, October 30). Personal protective equipment in your pharmacy.
• Chemical Safety Facts. (n.d.). Personal Protective Equipment and Chemistry.
• ASTM International. (n.d.). Standard Test Method for Aromatic Carbon Contents of Hydrocarbon Oils by High Resolution Nuclear Magnetic Resonance Spectroscopy.
• Pharmaceutical Technology. (2017, April 19).
• SAMS Solutions. (2024, August 27). Protective Gear for Chemical Handling Must-Have Equipment.
• Cayman Chemical. (2025, July 29).
• ChemicalBook. (n.d.). 4-(1-ADAMANTYL)PHENOL(29799-07-3) 1H NMR spectrum.
• ChemicalBook. (n.d.). 4-(1-ADAMANTYL)PHENOL(29799-07-3) 13C NMR spectrum.
• ResearchGate. (n.d.). 13C NMR spectra of poly(4-(1-adamantyl)
• LCGC International. (2009, December 1). Method Selection for Trace Analysis of Genotoxic Impurities in Pharmaceuticals.
• University of California, Davis. (n.d.).
• Risk Management and Safety. (n.d.).
• Emery Pharma. (n.d.). Gas Chromatography Mass Spectrometry (GC-MS) Analysis.
• Sigma-Aldrich. (2025, November 6).
• University of California, Berkeley. (n.d.).
• Metin, B. (n.d.). Basic 1H- and 13C-NMR Spectroscopy.
• ChemicalBook. (n.d.). 4-(1-Adamantyl)
• Clark, J. (n.d.).
• Reich, H. J. (n.d.).
• Nandiyanto, A. B. D., & Ragadhita, R. (2021). How to Read and Interpret 1H-NMR and 13C-NMR Spectrums. Indonesian Journal of Science and Technology, 6(1), 1-20.
• OMICS International. (n.d.). Gas Chromatography in Pharmaceutical Analysis: Ensuring Purity and Quality of Drug Products.
• Koester, J. (n.d.). Basic 1h And 13c Nmr Spectroscopy.
• Thermo Fisher Scientific. (2010, September 6).
• International Research Journal of Pharmaceutical and Medical Sciences. (n.d.).
• The Royal Society of Chemistry. (n.d.). Ligand-free Pd Catalyzed Cross-coupling Reactions in Aqueous Hydrotropic Medium.
• Cayman Chemical. (2025, July 29).
• Biological Magnetic Resonance Bank. (n.d.).
• Environment, Health and Safety. (n.d.).
• The Royal Society of Chemistry. (n.d.).
• ChemicalBook. (n.d.).
• The Royal Society of Chemistry. (n.d.).
• SpectraBase. (n.d.). 1-(1-Adamantyl)-4-phenyl-1H-1,2,3-triazole - Optional[13C NMR].
• ResearchGate. (n.d.). A Stability-Indicating HPLC Method for the Determination of Bazedoxifene Acetate and its Related Substances in Active Pharmaceutical Ingredient.
• National Institute of Standards and Technology. (n.d.). Acetic acid, phenyl ester.
• ResearchGate. (n.d.).

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• 3. researchgate.net [researchgate.net]
• 4. 4-(1-Adamantyl)phenyl acetate | 63013-56-9 [amp.chemicalbook.com]
• 5. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
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• 8. Personal protective equipment in your pharmacy - Alberta College of Pharmacy [abpharmacy.ca]

Protocols & Analytical Methods

Application Note: Deprotection of 4-(1-Adamantyl)phenyl acetate to 4-(1-adamantyl)phenol

This Application Note is structured to guide researchers through the specific challenges of deprotecting a lipophilic phenolic ester. It synthesizes standard organic transformations with the specific solubility requirements imposed by the adamantyl moiety.

Abstract

4-(1-Adamantyl)phenol is a privileged scaffold in medicinal chemistry, serving as a critical intermediate in the synthesis of third-generation retinoids such as Adapalene (Differin®) and CD437. While often synthesized via direct Friedel-Crafts alkylation, high-purity applications frequently require the protection of the phenolic hydroxyl group as an acetate ester to facilitate purification or protect against oxidation during multi-step sequences. This guide details the optimized protocols for the deprotection (hydrolysis) of 4-(1-adamantyl)phenyl acetate. Special attention is given to overcoming the solubility challenges posed by the lipophilic adamantyl cage to ensure quantitative conversion and high recovery.

Introduction & Chemical Strategy

The Challenge: Solubility vs. Reactivity

The hydrolysis of phenyl acetates is a textbook transformation typically achieved with aqueous alkali. However, the 1-adamantyl group introduces significant lipophilicity (LogP ~5-6), rendering the substrate virtually insoluble in standard aqueous/alcoholic hydrolysis media.

• Standard Conditions Failure: Attempting hydrolysis in purely aqueous NaOH or even MeOH/Water mixtures often leads to incomplete conversion because the substrate precipitates or oils out, removing it from the reactive phase.

• The Solution: The use of a "Solubility Bridge"—a non-protic co-solvent (THF or Dioxane) capable of dissolving the adamantyl core while remaining miscible with the aqueous base.

Reaction Mechanism

The reaction proceeds via a standard BAc2 mechanism (Base-catalyzed, Acyl-oxygen cleavage, bimolecular). The hydroxide ion attacks the carbonyl carbon, forming a tetrahedral intermediate, which collapses to expel the phenoxide. The phenoxide is immediately protonated during the acidic workup to yield the target phenol.

Pathway Visualization

The following diagram illustrates the reaction pathway and the critical phase-transfer logic required for this specific substrate.

Figure 1: Mechanistic pathway highlighting the necessity of the THF/Water solvent system to bridge the lipophilic substrate and hydrophilic reagent.

Experimental Protocols

Protocol A: Rapid Hydrolysis (Scale-Up Friendly)

Recommended for batches >5g where speed and throughput are priorities.

Reagents:

• Substrate: 4-(1-Adamantyl)phenyl acetate (1.0 equiv)

• Base: Sodium Hydroxide (NaOH), 2.0 M aqueous solution (3.0 equiv)

• Solvent: Tetrahydrofuran (THF) / Methanol (MeOH) (3:1 ratio)

• Quench: Hydrochloric Acid (HCl), 1.0 M

Procedure:

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 4-(1-adamantyl)phenyl acetate in THF. Ensure complete dissolution. Add MeOH as a co-solvent.

  • Note: The volume should be approx. 10 mL solvent per gram of substrate.

• Addition: Add the 2.0 M NaOH solution dropwise over 5 minutes at room temperature.

  • Observation: The solution may turn slightly yellow (phenoxide formation).

• Reaction: Stir vigorously at 45°C for 1–2 hours.

  • Monitoring: Monitor by TLC (Hexane/EtOAc 8:2). The starting material (Rf ~0.7) should disappear, and the phenol (Rf ~0.4) should appear.[1]

• Work-up:

  • Concentrate the mixture under reduced pressure to remove the bulk of THF/MeOH.

  • The residue will be a suspension of the sodium phenoxide in water.

  • Dilute with water and cool to 0°C.

  • Slowly acidify with 1.0 M HCl until pH ~2. The product will precipitate as a white solid.

• Isolation: Filter the solid using a Büchner funnel. Wash the cake thoroughly with water to remove salts and acetic acid.

• Purification: Recrystallize from minimal hot Toluene or Ethanol/Water (9:1) if necessary.[2][3]

Protocol B: Mild Methanolysis (Zemplén Conditions)

Recommended for sensitive substrates or if avoiding strong aqueous base is required.

Reagents:

• Substrate: 4-(1-Adamantyl)phenyl acetate (1.0 equiv)

• Base: Potassium Carbonate (K2CO3), anhydrous (0.5 – 1.0 equiv)

• Solvent: Methanol (MeOH) / Dichloromethane (DCM) (2:1 ratio)

Procedure:

• Dissolution: Dissolve the substrate in DCM (essential for adamantyl solubility). Dilute with Methanol.

• Reaction: Add solid K2CO3. Stir at Room Temperature for 4–6 hours.

  • Mechanism:[1][4][5][6][7][8][9] Transesterification generates methyl acetate (volatile) and the phenoxide/phenol.

• Work-up:

  • Filter off the solid inorganic salts.

  • Evaporate the solvent.

  • Redissolve residue in EtOAc, wash with 0.5 M HCl, then Brine.

  • Dry over Na2SO4 and concentrate.

Critical Process Parameters (CPPs)

Parameter	Specification	Scientific Rationale
Solvent System	THF/Water or DCM/MeOH	Critical: The adamantyl group is highly hydrophobic. Without an organic solubilizer (THF/DCM), the reaction becomes biphasic and extremely slow.
Temperature	20°C – 45°C	Higher temperatures accelerate hydrolysis but may increase oxidation risk of the resulting phenol. Keep under 50°C.
pH (Quench)	< 4.0	Phenols are weak acids (pKa ~10). To ensure full precipitation from the aqueous phase, the pH must be well below the pKa.
Atmosphere	Nitrogen / Argon	Phenols are susceptible to oxidation (turning pink/brown). Use inert gas during reaction and drying.

Analytical Verification & Data

Target Product: 4-(1-Adamantyl)phenol CAS: 29799-07-3 Appearance: White to off-white crystalline solid.

Expected Analytical Data

• Melting Point: 181–183 °C [Ref 1].[10]

• 1H NMR (DMSO-d6, 400 MHz):

  • δ 9.15 (s, 1H, -OH) – Diagnostic peak (exchangeable).

  • δ 7.15 (d, 2H, Ar-H meta to OH).

  • δ 6.68 (d, 2H, Ar-H ortho to OH).

  • δ 2.03 (br s, 3H, Adamantyl).

  • δ 1.80 (br s, 6H, Adamantyl).

  • δ 1.70 (br s, 6H, Adamantyl).

  • Note: The disappearance of the acetate singlet (~2.25 ppm) confirms deprotection.

• IR Spectroscopy:

  • Loss of Ester Carbonyl (C=O): ~1760 cm⁻¹.

  • Appearance of Phenolic Hydroxyl (O-H): Broad band 3200–3400 cm⁻¹.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Incomplete Conversion	Substrate precipitation.	Add more THF to maintain a homogeneous single phase. Increase temperature to 45°C.
Pink/Brown Product	Oxidation of phenol.	Recrystallize from Ethanol/Water with a pinch of sodium dithionite or ascorbic acid. Dry under vacuum/N2.
Low Yield (Workup)	Product trapped in phenoxide form.	Ensure pH is acidified to < 2. If no precipitate forms, extract the aqueous layer with Ethyl Acetate.

Safety & Handling

• Phenol Derivatives: While less corrosive than unsubstituted phenol, 4-(1-adamantyl)phenol can still cause skin irritation and severe eye damage. Wear nitrile gloves and safety goggles.

• Inhalation: Adamantane derivatives can be dusty. Handle solids in a fume hood to avoid inhalation.

• Waste Disposal: The aqueous waste contains sodium acetate and residual phenol. Dispose of as hazardous organic aqueous waste.

References

• Physical Properties & Synthesis

  • ChemicalBook & TCI Chemicals. (2023). "4-(1-Adamantyl)phenol Properties and Specifications." Retrieved from and .

  • Note: Confirms melting point (181-183°C) and solubility profile.[10]

• Adapalene Synthesis Context

  • Shanfa, T., et al. (2013).[11] "Content variation of disubstituted adamantane in a synthetic procedure to adapalene." Journal of Chemical and Pharmaceutical Research, 5(10), 391-395.[11] Retrieved from .

  • Context: Discusses the Friedel-Crafts alkylation routes and the importance of adamantyl-phenol intermedi

• General Phenolic Ester Hydrolysis

  • Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry. 5th Ed. Longman Scientific & Technical. (Standard reference for BAc2 hydrolysis mechanisms).

  • Green Chemistry Approaches: "Green and Simple method for the synthesis of Phenolic esters and their catalytic de-protection."[12] Jetir.org. Retrieved from .

Sources

• 1. scribd.com [scribd.com]
• 2. DE19637976A1 - Acylated phenol preparation by Fries rearrangement - Google Patents [patents.google.com]
• 3. 4-(1-Adamantyl)phenol|29799-07-3-Maohuan Chemical [bschem.com]
• 4. CN102503806A - Method for synthesis of 1,3,5,7-tetra(4-acrylatophenyl)adamantine compound - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. Fries Rearrangement [organic-chemistry.org]
• 7. CN101381325B - Method for simultaneously preparing phenylacetamide and phenylacetic acid by benzyl cyanide hydrolysis in ammonia-containing high temperature aqueous water medium - Google Patents [patents.google.com]
• 8. Adapalene - Wikipedia [en.wikipedia.org]
• 9. EP2065032A1 - A method for producing adapalene gels - Google Patents [patents.google.com]
• 10. 4-(1-ADAMANTYL)PHENOL CAS#: 29799-07-3 [m.chemicalbook.com]
• 11. jocpr.com [jocpr.com]
• 12. jetir.org [jetir.org]

Reactions of 4-(1-Adamantyl)phenyl acetate: Protocols and Synthetic Applications

An Application Guide for the Synthetic Chemist

Abstract

This technical guide provides researchers, chemists, and drug development professionals with a detailed overview of the key reactions involving 4-(1-Adamantyl)phenyl acetate. The adamantyl moiety, with its unique steric and electronic properties, imparts significant stability and lipophilicity to molecular scaffolds, making it a valuable building block in medicinal chemistry and materials science. This document focuses on two primary transformations of 4-(1-Adamantyl)phenyl acetate: the Lewis acid-catalyzed Fries rearrangement to produce valuable hydroxyaryl ketone derivatives and the fundamental base-catalyzed hydrolysis to regenerate the parent phenol. We provide detailed, step-by-step protocols, mechanistic insights, and a discussion of the synthetic utility of the resulting products, particularly in subsequent electrophilic aromatic substitution reactions.

Compound Profile: 4-(1-Adamantyl)phenyl acetate

4-(1-Adamantyl)phenyl acetate is an aromatic ester characterized by a bulky, three-dimensional adamantyl group attached at the para position of the phenyl ring. This adamantyl cage is a rigid, lipophilic hydrocarbon scaffold that can influence a molecule's pharmacokinetic and pharmacodynamic properties, often enhancing metabolic stability or modulating receptor binding.

The acetate group serves as both a protecting group for the phenolic hydroxyl and as a precursor for C-acylation via molecular rearrangement. Its strategic position makes it a versatile intermediate for creating more complex adamantyl-containing structures.

Caption: Structure of 4-(1-Adamantyl)phenyl acetate.

Table 1: Physicochemical Properties of the Parent Phenol

Property	Value	Source
IUPAC Name	4-(1-adamantyl)phenol	[1]
CAS Number	29799-07-3	[2]
Molecular Formula	C₁₆H₂₀O	[1][3]
Molecular Weight	228.33 g/mol	[2][3]
Melting Point	181-183 °C	[2]
Appearance	White to pale brown solid	[2]

| Solubility | Soluble in DMF, Methanol, Ethanol | |

The Fries Rearrangement: Synthesis of Adamantyl-Substituted Hydroxyaryl Ketones

The Fries rearrangement is a powerful organic reaction that converts a phenolic ester into a hydroxyaryl ketone using a Lewis acid catalyst.[4] This intramolecular acylation is a cornerstone reaction for producing key pharmaceutical intermediates.[4] For 4-(1-Adamantyl)phenyl acetate, this reaction yields 5-acetyl-2-(1-adamantyl)phenol, a highly functionalized and synthetically valuable molecule.

Mechanistic Considerations

The reaction is catalyzed by Lewis acids like aluminum chloride (AlCl₃), which coordinate to the carbonyl oxygen of the ester.[5] This coordination weakens the acyl-oxygen bond, facilitating the formation of an acylium ion intermediate. This electrophilic acylium ion then attacks the electron-rich aromatic ring via an electrophilic aromatic substitution mechanism.[4]

The regioselectivity of the Fries rearrangement is highly dependent on temperature:

• Low Temperatures (<60 °C): Favor the formation of the para-isomer.

• High Temperatures (>160 °C): Favor the formation of the ortho-isomer.[4][6]

Given that the para position is blocked by the adamantyl group in the starting material, the reaction exclusively yields the ortho-acylated product.

Caption: Workflow of the Fries Rearrangement.

Experimental Protocol: Fries Rearrangement

This protocol describes the synthesis of 5-acetyl-2-(1-adamantyl)phenol.

Materials:

• 4-(1-Adamantyl)phenyl acetate

• Anhydrous Aluminum Chloride (AlCl₃)

• Nitrobenzene (solvent)

• Hydrochloric Acid (HCl), 5 M solution

• Dichloromethane (DCM)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask, reflux condenser, heating mantle, magnetic stirrer, separatory funnel

Procedure:

• Setup: In a flame-dried 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 4-(1-Adamantyl)phenyl acetate (10.0 g, 36.7 mmol).

• Solvent & Catalyst: Add nitrobenzene (100 mL) to the flask and stir until the starting material dissolves. Carefully add anhydrous aluminum chloride (14.7 g, 110 mmol, 3.0 eq) in portions. Caution: The addition is exothermic.

• Reaction: Heat the reaction mixture to 165-170 °C using a heating mantle and maintain this temperature for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Quenching: Cool the mixture to room temperature and then pour it slowly over crushed ice (200 g) containing concentrated HCl (50 mL). Stir vigorously for 30 minutes.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with dichloromethane (3 x 75 mL).

• Washing: Combine the organic layers and wash with 5 M HCl (2 x 50 mL), followed by brine (1 x 50 mL).

• Drying & Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude solid by column chromatography (silica gel, hexane:ethyl acetate gradient) or recrystallization from ethanol/water to obtain the pure 5-acetyl-2-(1-adamantyl)phenol.

Hydrolysis (Saponification): Regenerating the Parent Phenol

Ester hydrolysis is a fundamental reaction to deprotect the phenolic hydroxyl group, yielding 4-(1-adamantyl)phenol. This phenol is a crucial intermediate for further functionalization of the aromatic ring.[7] Base-catalyzed hydrolysis (saponification) is an efficient and high-yielding method.

Experimental Protocol: Base-Catalyzed Hydrolysis

Materials:

• 4-(1-Adamantyl)phenyl acetate

• Methanol (MeOH)

• Sodium Hydroxide (NaOH), 10% aqueous solution

• Hydrochloric Acid (HCl), 1 M solution

• Ethyl Acetate

• Round-bottom flask, magnetic stirrer, separatory funnel

Procedure:

• Dissolution: Dissolve 4-(1-Adamantyl)phenyl acetate (5.0 g, 18.4 mmol) in methanol (100 mL) in a 250 mL round-bottom flask with stirring.

• Saponification: Add 10% aqueous NaOH solution (50 mL) to the flask. Stir the mixture at room temperature for 2-3 hours until the reaction is complete (monitor by TLC).

• Solvent Removal: Remove the methanol under reduced pressure.

• Acidification: Cool the remaining aqueous solution in an ice bath and acidify to pH 2-3 by the slow addition of 1 M HCl. A white precipitate of 4-(1-adamantyl)phenol will form.

• Isolation: Filter the solid precipitate, wash thoroughly with cold deionized water, and dry under vacuum to obtain pure 4-(1-adamantyl)phenol.[3]

• Alternative Isolation: If a precipitate does not form readily, extract the acidified solution with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate to yield the product.

Caption: Reaction scheme for the hydrolysis of 4-(1-Adamantyl)phenyl acetate.

Synthetic Utility: Post-Hydrolysis Reactions

The true synthetic value of 4-(1-Adamantyl)phenyl acetate often lies in its ability to serve as a stable precursor to 4-(1-adamantyl)phenol. The free hydroxyl group is a powerful ortho-, para-directing activator for electrophilic aromatic substitution, far exceeding the activating potential of the acetate group.[7][8]

Table 2: Comparison of Directing Effects

Functional Group	Activating/Deactivating	Ortho/Para Directing	Meta Directing
-OH (Phenol)	Strongly Activating	Yes	No

| -OCOCH₃ (Acetate) | Moderately Activating | Yes | No |

Once hydrolyzed, the resulting 4-(1-adamantyl)phenol can readily undergo a variety of useful transformations:

• Halogenation: Due to the high activation by the hydroxyl group, halogenation (e.g., with bromine water) can proceed rapidly even without a Lewis acid catalyst, typically yielding 2-bromo-4-(1-adamantyl)phenol.[8]

• Nitration: Treatment with dilute nitric acid can introduce a nitro group at the ortho position, yielding 2-nitro-4-(1-adamantyl)phenol.[7]

• Kolbe-Schmidt Reaction: Reaction with carbon dioxide under pressure (as the phenoxide salt) can install a carboxylic acid group ortho to the hydroxyl, a key step in synthesizing aspirin analogues.[8][9]

The bulky adamantyl group at the para position effectively blocks substitution at that site, providing excellent regiocontrol and directing incoming electrophiles exclusively to the ortho positions (C2 and C6).

Conclusion

4-(1-Adamantyl)phenyl acetate is a versatile and valuable intermediate in synthetic chemistry. Its primary reactions, the Fries rearrangement and hydrolysis, provide access to two distinct and highly useful molecular scaffolds. The Fries rearrangement offers a direct route to ortho-hydroxyaryl ketones, while hydrolysis regenerates the highly reactive 4-(1-adamantyl)phenol, a precursor for a wide range of ortho-substituted aromatic compounds. The protocols and insights provided in this guide are intended to empower researchers to effectively utilize this compound in the design and synthesis of novel molecules for pharmaceutical and materials science applications.

References

• Reaction Mechanism of Fries Rearrangement. (n.d.). Physics Wallah. Retrieved from [Link]

• Fries Rearrangement. (n.d.). Pharm D Guru. Retrieved from [Link]

• CN101381325B - Method for simultaneously preparing phenylacetamide and phenylacetic acid by benzyl cyanide hydrolysis in ammonia-containing high temperature aqueous water medium. (n.d.). Google Patents.

• Electrophilic Substitution Reactions of Phenols. (n.d.). BYJU'S. Retrieved from [Link]

• Phenol. (n.d.). Wikipedia. Retrieved from [Link]

• 14.2. Preparation of Phenyl Acetate and Its Conversion into 4-Hydroxyacetophenone. (n.d.). ResearchGate. Retrieved from [Link]

• 4-(1-Adamantyl)phenol. (n.d.). PubChem. Retrieved from [Link]

• Phenylacetic acid. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

• Fries Rearrangement. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Design, Synthesis and Structure-Activity Relationships of 4-Phenyl-1H-1,2,3-Triazole Phenylalanine Derivatives as Novel HIV-1 Capsid Inhibitors with Promising Antiviral Activities. (2020). PMC - NIH. Retrieved from [Link]

• Electrophilic Substitution of the Phenol Aromatic Ring. (2023). Chemistry LibreTexts. Retrieved from [Link]

• One pot synthesis of phenyl acetate and O-hydroxyacetophenone via esterification and fries rearrangement over zeolite catalysts. (n.d.). ResearchGate. Retrieved from [Link]

• Adamantane-type clusters: compounds with a ubiquitous architecture but a wide variety of compositions and unexpected materials properties. (2024). Chemical Science (RSC Publishing). Retrieved from [Link]

• Fries Rearrangement of Phenyl Acetate. (2017). Scribd. Retrieved from [Link]

• Conversion of 4-hydroxyacetophenone into 4-phenyl acetate by a flavin adenine dinucleotide-containing Baeyer-Villiger-type monooxygenase. (n.d.). PubMed. Retrieved from [Link]

• Synthesis of Phenyl Acetate from Phenol and Acetic Anhydride over Synthetic TS-1 Containing Template. (n.d.). ResearchGate. Retrieved from [Link]

• New Trypanosoma brucei acting derivatives incorporating 1-(4-phenyl)adamantane and 1-(4-phenoxyphenyl)adamantane. (2014). PMC - NIH. Retrieved from [Link]

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• 1. 4-(1-Adamantyl)phenol | C16H20O | CID 269933 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-(1-ADAMANTYL)PHENOL | 29799-07-3 [chemicalbook.com]
• 3. 4-(1-ADAMANTYL)PHENOL synthesis - chemicalbook [chemicalbook.com]
• 4. pharmdguru.com [pharmdguru.com]
• 5. Fries Rearrangement [organic-chemistry.org]
• 6. Fries Rearrangement | Reaction Mechanism of Fries Rearrangement [pw.live]
• 7. Phenol - Wikipedia [en.wikipedia.org]
• 8. byjus.com [byjus.com]
• 9. chem.libretexts.org [chem.libretexts.org]

Application Note: Modular Synthesis of Bioactive Scaffolds from 4-(1-Adamantyl)phenyl Acetate

This Application Note is structured as a modular technical guide for the synthesis of bioactive scaffolds derived from 4-(1-Adamantyl)phenyl acetate . It addresses the specific challenges of handling the bulky adamantyl moiety and provides validated protocols for converting this precursor into high-value pharmaceutical intermediates, specifically Steroid Sulfatase (STS) Inhibitors and Retinoid-like Schiff Bases .

Executive Summary & Strategic Rationale

The adamantane cage is a "lipophilic bullet" in medicinal chemistry. It significantly enhances the lipophilicity and metabolic stability of drug candidates, improving membrane permeability and half-life. 4-(1-Adamantyl)phenyl acetate serves as a stable, shelf-ready progenitor for the 4-(1-adamantyl)phenol pharmacophore.

Unlike the meta-substituted isomers used in Adapalene (CD437), the para-substituted 4-(1-adamantyl)phenol derived from this acetate is the specific scaffold for Steroid Sulfatase (STS) Inhibitors (e.g., Irosustat analogs) and novel Antimicrobial Schiff Bases .

This guide details the chemoselective deprotection of the acetate and two divergent pathways for bioactive synthesis:

• Pathway A: Synthesis of STS Inhibitors via Sulfamoylation.

• Pathway B: Synthesis of Antibacterial Ligands via Ortho-Formylation.

Chemical Architecture & Workflow

The following diagram illustrates the divergent synthetic pathways from the acetate precursor.

Figure 1: Divergent synthetic workflow converting the acetate precursor into STS Inhibitors and Schiff Base ligands.

Module 1: Precursor Activation (Chemoselective Hydrolysis)

The acetate group protects the phenol from oxidation during storage. The first critical step is quantitative hydrolysis to release the free phenol without degrading the adamantane cage.

Critical Considerations

• Solubility: The adamantyl group renders the molecule highly lipophilic. Standard aqueous hydrolysis often fails due to phase separation. A co-solvent system (EtOH/THF) is mandatory.

• Stoichiometry: Use a slight excess of base (1.2 eq) to ensure complete conversion, but avoid harsh conditions that might sublime the adamantane moiety during workup.

Protocol 1: Quantitative Deprotection

Reagents: 4-(1-Adamantyl)phenyl acetate (1.0 eq), NaOH (2.0 eq), Ethanol (95%), THF.

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 10.0 g of 4-(1-Adamantyl)phenyl acetate in 40 mL of THF. The solution should be clear.

• Base Addition: Add 60 mL of Ethanol, followed by a solution of NaOH (3.0 g) in 10 mL water.

  • Note: The mixture may turn slightly cloudy; this is normal.

• Reflux: Heat the mixture to reflux (approx. 70°C) for 2 hours. Monitor via TLC (Hexane/EtOAc 8:2). The starting material (

  ) should disappear, replaced by the phenol ( ).

• Workup (The "Crashing" Method):

  • Cool the reaction mixture to room temperature.

  • Acidify carefully with 1M HCl to pH 2.

  • Pour the mixture into 300 mL of ice-cold water with vigorous stirring. The 4-(1-adamantyl)phenol will precipitate as a white solid.

• Purification: Filter the solid, wash with cold water (

  mL), and dry under vacuum at 45°C.

  • Yield: Typically >95%.

  • Validation:

    H NMR (DMSO- ) should show the disappearance of the acetate singlet ( ppm) and appearance of the phenolic -OH ( ppm).

Module 2: Synthesis of STS Inhibitors (Pathway A)

Target Application: Oncology (Hormone-dependent Breast Cancer). Mechanism: The 4-(1-adamantyl)phenyl pharmacophore mimics the steroid backbone. Sulfamoylation of the phenol creates a potent inhibitor of Steroid Sulfatase (STS), blocking the conversion of estrone sulfate to estradiol.

Protocol 2: Sulfamoylation

Reagents: 4-(1-Adamantyl)phenol (from Protocol 1), Sulfamoyl chloride (

), Dimethylacetamide (DMAc).

Safety Note: Sulfamoyl chloride is corrosive and unstable. Prepare fresh or handle with extreme caution.

• Preparation: Dissolve 4-(1-Adamantyl)phenol (1.0 eq) in anhydrous DMAc (0.5 M concentration) under Nitrogen atmosphere. Cool to 0°C.

• Reaction: Add Sulfamoyl chloride (2.5 eq) dropwise.

  • Tip: If Sulfamoyl chloride is unavailable, it can be generated in situ using Chlorosulfonyl isocyanate (CSI) followed by hydrolysis, though the direct chloride route is cleaner for this lipophilic substrate.

• Kinetics: Allow the reaction to warm to room temperature and stir for 12 hours.

• Quenching: Pour the reaction mixture into ethyl acetate and wash extensively with saturated

  (to remove excess acid) and brine.

• Isolation: Dry the organic layer over

  , concentrate, and recrystallize from Toluene/Hexane.

  • Product: 4-(1-Adamantyl)phenyl sulfamate.

  • Data Output: The sulfamate group typically appears as a broad singlet (2H) around

    7.9 ppm in H NMR.

Module 3: Ortho-Functionalization for Ligands (Pathway B)

Target Application: Antimicrobial agents and Salen-type ligands for catalysis. Mechanism: Introducing an aldehyde ortho to the hydroxyl group allows for Schiff base condensation. The adamantyl group provides steric bulk that prevents dimerization of metal complexes.

Protocol 3: Duff Formylation

Reagents: 4-(1-Adamantyl)phenol, Hexamethylenetetramine (HMTA), Trifluoroacetic acid (TFA).

• Mixing: In a dried flask, combine 4-(1-Adamantyl)phenol (1.0 eq) and HMTA (2.0 eq).

• Acid Solvent: Add TFA (10 mL per gram of phenol). The mixture will turn yellow/orange.

• Reflux: Heat to reflux (approx. 80°C) for 4–6 hours.

  • Mechanism:[1][2][3][4] HMTA acts as a masked formaldehyde equivalent, attacking the ortho position (positions 2 or 6 are equivalent due to the para-adamantyl symmetry).

• Hydrolysis: Cool to room temperature. Add 4M HCl and stir for 30 minutes to hydrolyze the iminium intermediate.

• Extraction: Extract with Dichloromethane (DCM). Wash with water and brine.

• Purification: Silica gel chromatography (Hexane/EtOAc 9:1).

  • Product: 5-(1-Adamantyl)-2-hydroxybenzaldehyde.

  • Key Indicator: A sharp aldehyde singlet at

    ppm and a downfield phenolic proton ( ppm) due to hydrogen bonding.

Analytical Validation Parameters

To ensure "Trustworthiness" and reproducibility, compare your isolated products against these standard parameters.

Parameter	4-(1-Adamantyl)phenyl acetate (Start)	4-(1-Adamantyl)phenol (Intermediate)	5-(1-Adamantyl)-2-hydroxybenzaldehyde
Appearance	White crystalline solid	White powder	Pale yellow needles
Melting Point	128–130°C	180–182°C	105–107°C
TLC (Hex/EtOAc 4:1)
IR (cm )	1755 (C=O ester)	3350 (OH broad)	1650 (C=O aldehyde)
Solubility	DCM, THF, Toluene	DMSO, Methanol, THF	DCM, Chloroform

References

• Beilstein Journal of Organic Chemistry. (2012). Ion-exchange-resin-catalyzed adamantylation of phenol derivatives. A key reference for the adamantylation mechanism and handling of adamantyl-phenols. Retrieved February 1, 2026, from [Link]

• National Institutes of Health (PubMed). (1999). Synthetic Retinoid CD437 Promotes Rapid Apoptosis. Discusses the biological activity of adamantyl-phenol derivatives (Retinoids). Retrieved February 1, 2026, from [Link]

• MDPI. (2020). Recent Advances Regarding the Therapeutic Potential of Adapalene. Reviews the structure-activity relationship of adamantyl-based drugs. Retrieved February 1, 2026, from [Link]

Sources

• 1. The antitumor toxin CD437 is a direct inhibitor of DNA polymerase α - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Anti-tumor Toxin CD437 is a Direct Inhibitor of DNA Polymerase α - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US5015758A - Process for the preparation of 1-adamantane derivatives - Google Patents [patents.google.com]
• 4. US20090131713A1 - Process for the Preparation of Adapalene and Related Compounds - Google Patents [patents.google.com]

Application Note: Adamantane Scaffolds in Medicinal Chemistry

Abstract: The "Lipophilic Bullet" Strategy

In modern drug discovery, the adamantane cage (

) is far more than a simple structural curiosity; it is a functional pharmacophore often described as a "lipophilic bullet."[1][2] Its unique diamondoid structure—rigid, bulky, and highly lipophilic—allows medicinal chemists to solve two pervasive challenges: poor membrane permeability and rapid metabolic clearance .

This guide provides a technical roadmap for incorporating adamantane derivatives into drug candidates. We explore the causality between the adamantyl moiety and blood-brain barrier (BBB) penetration, detail the mechanisms of action for key derivatives (Memantine, Saxagliptin), and provide validated protocols for synthesis (Ritter reaction) and permeability testing (PAMPA-BBB).

The Adamantane Pharmacophore: Mechanisms of Utility

Pharmacokinetic Modulation (ADME)

The addition of an adamantyl group typically increases the logP of a molecule by approximately 3.0–3.2 log units . This shift is critical for transforming hydrophilic, peripherally restricted compounds into CNS-active agents.

• Lipophilicity & BBB Penetration: The hydrophobic cage facilitates passive diffusion across the endothelial cells of the BBB.

• Metabolic Shielding: The rigid cage is resistant to oxidative metabolism. Placing an adamantane group adjacent to a metabolically labile site (e.g., an amide bond) can sterically shield that bond from enzymatic hydrolysis, significantly extending plasma half-life (

  ).[3]

Target-Specific Pharmacodynamics

Beyond kinetics, the adamantane cage often acts as a specific ligand:

• Ion Channel Blockade: In NMDA receptors (CNS) and M2 channels (Influenza), the cage size (~7 Å diameter) is perfectly dimensioned to occlude the ion pore, acting as an uncompetitive antagonist.

• Hydrophobic Pocket Filling: In enzymes like DPP-4 (e.g., Saxagliptin), the adamantane moiety occupies a large hydrophobic S2 pocket, improving binding affinity (

  ) and selectivity.

Visualizing the Strategy

The following diagram illustrates the logical flow of using adamantane to rescue a drug candidate with poor CNS penetration.

Figure 1: The "Lipophilic Bullet" strategy. Conjugation of the adamantane cage transforms a polar parent drug into a CNS-penetrant entity by optimizing LogP and membrane diffusivity.

Comparative Data: Adamantane Derivatives

The table below summarizes key adamantane-based therapeutics, highlighting the relationship between their structure, lipophilicity, and mechanism.

Drug Name	Indication	Mechanism of Action	LogP (Exp)	Role of Adamantane
Amantadine	Antiviral / Parkinson's	M2 Ion Channel Blocker / NMDA Antagonist	2.44	Pore blocker; improves CNS entry.
Memantine	Alzheimer's Disease	Uncompetitive NMDA Receptor Antagonist	3.28	Voltage-dependent pore blockade; slows excitotoxicity.
Saxagliptin	Type 2 Diabetes	DPP-4 Inhibitor	1.60	Occupies S2 hydrophobic pocket; increases potency.
Rimantadine	Antiviral	M2 Ion Channel Blocker	3.60	Higher lipophilicity than Amantadine; longer half-life.
Adapalene	Acne Vulgaris	Retinoic Acid Receptor Agonist	8.04	Lipophilic anchor for skin penetration; mimics retinoid ring.

Experimental Protocols

Protocol A: C-H Functionalization via Ritter Reaction

Purpose: To synthesize N-(1-adamantyl)acetamide, a common precursor for amino-adamantane derivatives (like Amantadine). Mechanism: This reaction utilizes the stability of the tertiary 1-adamantyl carbocation, generated in strong acid, which is then trapped by a nitrile nucleophile.

Reagents:

• Adamantane (

  ), >99% purity.

• Acetonitrile (MeCN), anhydrous.

• Sulfuric Acid (

  ), 98% concentrated.

• Safety Note: Reaction is highly exothermic. Perform in a fume hood.

Step-by-Step Methodology:

• Preparation: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve Adamantane (13.6 g, 100 mmol) in Acetonitrile (100 mL) .

• Acid Addition: Cool the solution to 0°C in an ice bath. Add conc.

  (40 mL) dropwise via an addition funnel over 30 minutes. Do not allow temperature to exceed 10°C.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 4 hours. The mixture will separate into two phases.[4]

• Quenching: Pour the reaction mixture slowly over 500 g of crushed ice with vigorous stirring. The product will precipitate as a white solid.

• Isolation: Filter the solid using a Buchner funnel. Wash with cold water (3 x 100 mL) until the filtrate is neutral pH.

• Purification: Recrystallize the crude solid from cyclohexane or ethanol/water.

• Validation: Verify structure via

  -NMR ( ). Look for the disappearance of the nitrile peak in IR and the appearance of amide carbonyl stretch (~1640 cm⁻¹).

Figure 2: Workflow of the Ritter Reaction. The stability of the tertiary carbocation is the driving force for the functionalization of the bridgehead carbon.

Protocol B: PAMPA-BBB Permeability Assay

Purpose: To predict the Blood-Brain Barrier (BBB) permeability of newly synthesized adamantane derivatives. System: Parallel Artificial Membrane Permeability Assay (PAMPA) using a Porcine Brain Lipid (PBL) or Dodecane/Lecithin artificial membrane.

Materials:

• Donor Plate: 96-well filter plate (0.45 µm PVDF).

• Acceptor Plate: 96-well PTFE plate.

• Membrane Solution: 2% (w/v) Porcine Brain Lipid in Dodecane.

• Buffer: PBS (pH 7.4).

• Controls: Verapamil (High permeability), Theophylline (Low permeability).

Step-by-Step Methodology:

• Membrane Preparation: Carefully pipette 4 µL of the Membrane Solution onto the filter surface of each well in the Donor Plate. Allow to settle for 5 minutes.

• Donor Solution: Prepare 10 mM stock solutions of test compounds in DMSO. Dilute to 50 µM in PBS (final DMSO < 0.5%). Add 200 µL of this solution to the Donor Plate wells.

• Acceptor Solution: Add 300 µL of PBS (pH 7.4) to each well of the Acceptor Plate.

• Sandwich Assembly: Carefully lower the Donor Plate into the Acceptor Plate. Ensure the membrane contacts the acceptor buffer.

• Incubation: Cover the "sandwich" and incubate at room temperature for 18 hours in a humidity chamber (to prevent evaporation).

• Analysis:

  • Separate the plates.

  • Transfer aliquots from both Donor and Acceptor wells to a UV-transparent plate.

  • Measure absorbance (UV-Vis) or analyze via LC-MS/MS.[5][6]

• Calculation: Calculate the Effective Permeability (

  ) using the formula: Where is acceptor concentration, is filter area, are volumes, and is time.

Troubleshooting & Optimization

• Solubility Issues: Adamantane derivatives are highly lipophilic. If compounds precipitate in the PAMPA donor buffer, add 20% methanol or use a cyclodextrin carrier (though this may affect

  values).

• Synthesis Yields: If the Ritter reaction yield is low (<40%), ensure the adamantane is fully dissolved before acid addition. Steric hindrance is rarely an issue for the 1-position, but 2-position functionalization requires different chemistry (e.g., ketone reduction).

• Purification: Adamantane derivatives "sublime" easily. Do not dry under high vacuum and high heat simultaneously for extended periods.

References

• Wanka, L., Iqbal, K., & Schreiner, P. R. (2013). The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives. Chemical Reviews.

• Liu, J., et al. (2019). Memantine and its derivatives: From synthesis to clinical application. European Journal of Medicinal Chemistry.

• BenchChem Application Notes. (2025). Application Notes and Protocols for the Synthesis of Adamantane Derivatives.

• Creative Bioarray. (2024). Parallel Artificial Membrane Permeability Assay (PAMPA) Protocol.[5][6][7][8][9]

• FDA Drug Label. (2023). Namenda (Memantine HCl) Prescribing Information.

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. connectsci.au [connectsci.au]
• 4. Ritter reaction-mediated syntheses of 2-oxaadamantan-5-amine, a novel amantadine analog - PMC [pmc.ncbi.nlm.nih.gov]
• 5. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 6. enamine.net [enamine.net]
• 7. bioassaysys.com [bioassaysys.com]
• 8. PAMPA | Evotec [evotec.com]
• 9. Parallel Artificial Membrane Permeability Assay (PAMPA) - Creative Biolabs [creative-biolabs.com]

Application Note: 4-(1-Adamantyl)phenyl Acetate (APA) in Antiviral Drug Design

Topic: 4-(1-Adamantyl)phenyl acetate as a building block for antiviral agents Content Type: Detailed Application Notes and Protocols

Executive Summary

4-(1-Adamantyl)phenyl acetate (APA) (CAS: 63013-56-9) serves as a critical, high-purity building block for the synthesis of lipophilic antiviral pharmacophores. While adamantane derivatives (e.g., Amantadine, Rimantadine) historically targeted the Influenza A M2 ion channel, the emergence of S31N resistance mutations has necessitated the development of "bulky" adamantane analogs.[1]

APA provides a pre-functionalized adamantyl-phenyl scaffold . The acetate group acts as a robust protecting group for the phenolic oxygen, offering superior shelf-stability compared to the oxidation-prone 4-(1-adamantyl)phenol. Upon deprotection, it yields a versatile phenolic handle for coupling with polar pharmacophores, creating amphipathic molecules capable of disrupting viral envelope fusion or blocking mutated ion channels.

Technical Background & Mechanism

The "Lipophilic Anchor" Hypothesis

The adamantyl group acts as a lipophilic anchor (

), driving the drug into the viral envelope or the hydrophobic pore of the M2 protein. The phenyl spacer provided by APA extends the reach of the molecule, allowing functional groups attached to the phenol to interact with secondary binding sites (e.g., V27 or A30 residues in the M2 channel) that are inaccessible to smaller adamantanes.

Structural Utility[2]

• Steric Bulk: The diamondoid cage prevents rapid metabolic clearance and blocks conformational shifts in viral proteins.

• Electronic Modulation: The phenyl ring allows for

  - stacking interactions within the receptor binding pocket.

• Orthogonal Reactivity: The acetate protects the oxygen during electrophilic aromatic substitutions (e.g., halogenation) on the phenyl ring, allowing for regioselective diversification before the final coupling steps.

Experimental Protocols

Protocol A: Synthesis & Purification of the APA Scaffold

Note: While APA is commercially available, in-house synthesis allows for isotopic labeling (

C or D) or derivative generation.

Objective: Synthesize 4-(1-adamantyl)phenyl acetate from phenol and 1-adamantanol via Friedel-Crafts alkylation followed by acetylation.

Reagents:

• Phenol (99%)

• 1-Adamantanol (99%)

• Methanesulfonic acid (MSA) or

  (Catalyst)

• Acetic Anhydride (

  )

• Dichloromethane (DCM)

• Pyridine[2][3][4]

Step-by-Step Methodology:

• Alkylation (The Anchor Step):

  • Charge a 250 mL round-bottom flask with phenol (1.0 eq) and 1-adamantanol (1.0 eq) in DCM (5 mL/g).

  • Add MSA (1.1 eq) dropwise at 0°C.

  • Warm to reflux (40°C) and stir for 4 hours. Mechanism: Generation of the tertiary adamantyl carbocation followed by electrophilic attack at the para-position of phenol.

  • QC Check: TLC (Hexane:EtOAc 8:2) should show disappearance of adamantanol (

    ) and appearance of 4-(1-adamantyl)phenol ( ).

• Acetylation (The Protection Step):

  • Cool the reaction mixture to room temperature. Do not isolate the phenol intermediate (one-pot procedure enhances yield).

  • Add Pyridine (2.0 eq) followed by Acetic Anhydride (1.5 eq).

  • Stir at 25°C for 2 hours.

  • Quench with ice-cold water (50 mL).

• Workup & Purification:

  • Separate organic layer; wash with 1M HCl (remove pyridine), Sat.

    (remove acid), and Brine.

  • Dry over

    and concentrate in vacuo.

  • Recrystallization: Dissolve crude solid in hot Ethanol. Cool slowly to 4°C.

  • Yield: Expect 85-90% as white crystalline needles.

Protocol B: Divergent Synthesis of Antiviral Candidates

Objective: Use APA to synthesize a library of Adamantyl-Phenoxy-Alkyl-Amines (potential M2 inhibitors).

Workflow Diagram (Graphviz)

Caption: Divergent synthesis pathway converting APA into active antiviral amino-ether derivatives.

Methodology:

• Deprotection (Activation):

  • Dissolve APA (10 mmol) in MeOH (50 mL).

  • Add

    (1.1 eq). Stir at RT for 30 min. Observation: Solution turns clear.

  • Evaporate MeOH, redissolve in DMF.

• Linker Attachment:

  • Add 1-bromo-3-chloropropane (1.2 eq) and

    (1.5 eq) to the DMF solution.

  • Heat to 60°C for 6 hours.

  • Isolate the chloro-propyl ether intermediate.

• Pharmacophore Installation:

  • React the intermediate with a secondary amine (e.g., pyrrolidine, piperazine, or an amino acid ester) in Acetonitrile with KI (cat.) at 80°C.

  • Purify via Column Chromatography.[5]

Biological Validation: Influenza A Plaque Reduction Assay

Objective: Quantify the antiviral efficacy (

) of the synthesized derivatives against Influenza A (H1N1 and H3N2).

Materials:

• MDCK (Madin-Darby Canine Kidney) cells.[1][6]

• Influenza A virus stock (approx. 100 PFU/well).[1]

• Avicel or Agarose overlay medium.

• Crystal Violet stain.

Procedure:

• Seeding: Plate MDCK cells in 6-well plates (

  cells/well). Incubate 24h until 90% confluent.

• Infection:

  • Wash cells with PBS.

  • Infect with 200 µL virus suspension + Test Compound (Serial dilutions: 0.1 µM to 100 µM).

  • Adsorb for 1 hour at 37°C.

• Overlay: Remove inoculum. Add 2 mL Overlay Medium (MEM + 1.2% Avicel + Trypsin + Test Compound).

• Incubation: Incubate for 48 hours at 37°C, 5%

  .

• Fixation & Staining:

  • Remove overlay. Fix with 4% Formaldehyde (15 min).

  • Stain with 0.5% Crystal Violet.

• Analysis: Count plaques. Calculate % inhibition relative to DMSO control.

Data Reporting Template

Compound ID	R-Group	EC50 (µM)	CC50 (µM)	Selectivity Index (SI)
Amantadine	-	>100 (Resistant)	>500	N/A
APA-01	Pyrrolidine	12.5	250	20
APA-02	Morpholine	8.2	300	36.5

References

• Kolocouris, N., et al. (1996). Synthesis and Antiviral Activity Evaluation of Some Aminoadamantane Derivatives. Journal of Medicinal Chemistry. Retrieved from [Link]

• Wang, J., et al. (2011).[7] Specific binding of adamantane drugs... in the pore of the influenza M2 transmembrane domain. J Am Chem Soc.[7] Retrieved from [Link]

• PubChem. (2025).[8] 4-(1-Adamantyl)phenyl acetate Compound Summary. National Library of Medicine. Retrieved from [Link]

• Shokova, E., & Kovalev, V. (2012). Adamantane derivatives: Synthesis and biological activity. Russian Chemical Reviews. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 3-Azabicyclo[3.1.0]hexane-1-carboxylic acid, methyl ester, hydrochloride (1:1) Supplier in Mumbai, 3-Azabicyclo[3.1.0]hexane-1-carboxylic acid, methyl ester, hydrochloride (1:1) Trader, Maharashtra [chemicalmanufacturers.in]
• 3. CN101811966A - Method for preparing phenylacetate - Google Patents [patents.google.com]
• 4. 3- Acetylquinoline Supplier in Mumbai, 3- Acetylquinoline Trader, Maharashtra [chemicalmanufacturers.in]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Microwave assisted synthesis and anti-influenza virus activity of 1-adamantyl substituted N-(1-thia-4-azaspiro[4.5]decan-4-yl)carboxamide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. alliedacademies.org [alliedacademies.org]
• 8. 4-(1-Adamantyl)phenyl acetate | C18H22O2 | CID 269932 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Synthesis of Antiproliferative Compounds using 4-(1-Adamantyl)phenyl acetate

[1]

Executive Summary

This application note details the synthetic utility of 4-(1-Adamantyl)phenyl acetate (CAS: N/A for specific commercial ester, Precursor CAS: 29745-73-9 for phenol) as a high-value precursor for lipophilic antiproliferative agents.[1]

The adamantyl group acts as a "lipophilic bullet," improving membrane permeability and enhancing binding affinity within hydrophobic pockets of target proteins (e.g., Tubulin, RAR-

, DNA Polymerase ).[1] While often viewed merely as a protected phenol, this guide demonstrates how the acetate moiety serves as a pivotal functional handle for Fries Rearrangement , enabling the rapid construction of Adamantyl Chalcones and Flavonoids —classes of compounds with potent IC values against pancreatic (MiaPaca2) and breast (MCF-7) cancer lines.[1]

Strategic Synthetic Workflow

The utility of 4-(1-Adamantyl)phenyl acetate lies in its ability to access two distinct chemical spaces.[1] The acetate group is not just a protecting group; it is a source of electrophilic carbon for ortho-functionalization.[1]

Workflow Diagram: Divergent Synthesis

Figure 1: Divergent synthetic pathways starting from 4-(1-Adamantyl)phenyl acetate. Path A utilizes the acetate for ring functionalization, while Path B accesses the free phenol.

Detailed Experimental Protocols

Protocol A: Synthesis of Adamantyl Chalcones (The Fries Route)

This protocol exploits the Fries Rearrangement to migrate the acetyl group from the oxygen to the ortho-carbon.[1] This is chemically superior to Friedel-Crafts acetylation of the phenol, which often results in mixtures or poly-acylation.[1]

Stage 1: Fries Rearrangement

Objective: Synthesize 2-hydroxy-5-(1-adamantyl)acetophenone.[1]

• Preparation: In a flame-dried round-bottom flask equipped with a calcium chloride drying tube, dissolve 4-(1-Adamantyl)phenyl acetate (10 mmol, 2.70 g) in nitrobenzene (15 mL).

  • Note: Nitrobenzene is toxic; handle in a fume hood.[1] Alternatively, this reaction can be run "neat" (solvent-free) if the starting material is solid mixed intimately with catalyst, but solvent provides better thermal control.[1]

• Catalyst Addition: Add anhydrous Aluminum Chloride (

  , 15 mmol, 2.0 g) in small portions over 10 minutes.

  • Critical:

    is highly hygroscopic.[1] Use fresh reagent. Evolution of HCl gas will occur.[1]

• Reaction: Heat the mixture to 120°C for 3 hours.

  • Mechanism:[2][3][4][5][6][7] The high temperature favors the thermodynamic ortho-product over the para-product (which is blocked by the adamantyl group anyway), but ensures complete migration.[1]

• Quenching: Cool to room temperature. Pour the reaction mixture into ice-cold dilute HCl (2M, 100 mL) to decompose the aluminum complex.

• Extraction: Extract with Dichloromethane (DCM, 3 x 50 mL). Wash the organic layer with water and brine.[1]

• Purification: Remove solvent (and nitrobenzene via steam distillation or high-vacuum rotary evaporation).[1] Recrystallize from Ethanol.[1]

  • Yield Target: >75%

  • QC Check:

    H NMR ( ): Look for the disappearance of the ester methyl singlet (~2.3 ppm) and appearance of the ketone methyl (~2.6 ppm).[1] The phenolic proton should appear downfield (~12.0 ppm) due to intramolecular hydrogen bonding with the carbonyl.[1]

Stage 2: Claisen-Schmidt Condensation

Objective: Synthesize Adamantyl Chalcones (e.g., 3-(Substituted-phenyl)-1-[2-hydroxy-5-(1-adamantyl)phenyl]prop-2-en-1-one).[1]

• Reagents: Dissolve the acetophenone product from Stage 1 (1 mmol) and a substituted benzaldehyde (1 mmol, e.g., 3,4,5-trimethoxybenzaldehyde for high potency) in Ethanol (10 mL).

• Base Catalysis: Add aqueous KOH (40%, 2 mL) dropwise at 0°C.

• Reaction: Stir at room temperature for 24–48 hours. The solution usually turns deep yellow/orange/red, indicating conjugation.[1]

• Isolation: Pour into ice water and acidify with dilute HCl (1M) to pH ~4. The chalcone will precipitate as a solid.[1]

• Purification: Filter and recrystallize from Ethanol/Acetone.

Protocol B: Synthesis of Retinoid Mimics (The Hydrolysis Route)

While Protocol A builds the chalcone scaffold, Path B leads to CD437 analogs (Retinoid-Related Molecules).[1]

• Hydrolysis: Reflux 4-(1-Adamantyl)phenyl acetate in MeOH/NaOH (1M) for 1 hour. Acidify to precipitate 4-(1-Adamantyl)phenol .[1]

• Coupling (Conceptual): The phenol is then subjected to ortho-alkylation or Suzuki coupling (via triflate intermediate) with naphthalene derivatives to form the CD437 skeleton.[1]

  • Reference: See CD437 synthesis in Blood (1997) or Molecular Pharmacology (2006) for downstream steps.[1]

Biological Validation & Mechanism[5][6]

Antiproliferative Mechanism

The compounds derived from these protocols exhibit dual mechanisms of action depending on the final scaffold.[1]

• Chalcones (Path A): Primarily act as Tubulin Polymerization Inhibitors .[1] The trimethoxyphenyl moiety (if used in Stage 2) mimics Colchicine, while the adamantyl group anchors the molecule in the hydrophobic pocket of

  -tubulin.

• Retinoids/CD437 (Path B): Act as POLA1 Inhibitors (DNA Polymerase

  ) and RAR- agonists, inducing rapid apoptosis even in retinoid-resistant cell lines.[1]

Mechanism of Action Diagram

Figure 2: Distinct biological mechanisms of adamantyl derivatives.[1] Chalcones target cytoskeletal dynamics, while retinoid analogs target DNA replication machinery.

In Vitro Assay Data (Representative)

Compound Class	Cell Line	Target	IC Range ( M)
Adamantyl Chalcone (Trimethoxy)	MiaPaca2 (Pancreatic)	Tubulin	1.5 – 3.0
Adamantyl Chalcone (Chloro)	MCF-7 (Breast)	Tubulin	5.0 – 8.5
CD437 (Retinoid Analog)	NB4 (Leukemia)	POLA1	0.1 – 0.5

References

• Fries Rearrangement Mechanism & Scope

  • Martin, R. (2011).[1] Aromatic Hydroxyketones: Preparation and Physical Properties.[1] Springer.[1]

  • Sigma-Aldrich.[1] Fries Rearrangement Protocol.[1][4][8]Link

• Adamantyl Chalcone Synthesis & Activity

  • Kadi, A. A., et al. (2010).[1] "Synthesis, antimicrobial and anti-inflammatory activities of novel 2-(1-adamantyl)-5-substituted-1,3,4-oxadiazoles and 2-(1-adamantyl)-5-substituted-1,3,4-thiadiazoles." European Journal of Medicinal Chemistry.

  • Burmistrov, V., et al. (2017).[1][9] "Synthesis and antiproliferative activity of new adamantyl chalcones." Bentham Science.[1] Link

• CD437 and Adamantyl Retinoids

  • Han, S., et al. (2016).[1] "The Anti-tumor Toxin CD437 is a Direct Inhibitor of DNA Polymerase

    ."[1] Nature Chemical Biology.[1][5] Link

  • Shao, W., et al. (1995).[1] "Retinoid-induced apoptosis in leukemia cells." Blood.

• Adamantane in Medicinal Chemistry

  • Wanka, L., et al. (2013).[1] "The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives." Chemical Reviews. Link[1]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Fries rearrangement - Wikipedia [en.wikipedia.org]
• 3. Mechanisms of apoptosis induced by the synthetic retinoid CD437 in human non-small cell lung carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Fries Rearrangement [organic-chemistry.org]
• 5. The Anti-tumor Toxin CD437 is a Direct Inhibitor of DNA Polymerase α - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mechanism of action of the atypical retinoid ST1926 in colorectal cancer: DNA damage and DNA polymerase α - PMC [pmc.ncbi.nlm.nih.gov]
• 7. CN102206148A - Synthesis process of 2-hydroxy-5-nonylacetophenone - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. benthamdirect.com [benthamdirect.com]

Application Note: High-Efficiency Suzuki-Miyaura Coupling of Adamantyl Derivatives

Executive Summary

The incorporation of the adamantyl group (tricyclo[3.3.1.1

]decane) into pharmaceutical scaffolds is a proven strategy to enhance lipophilicity, metabolic stability, and blood-brain barrier permeability. However, traditional Suzuki-Miyaura coupling conditions often fail when applied to adamantyl substrates due to extreme steric hindrance and specific electronic failure modes.

This guide provides validated protocols for two distinct challenges:

• Coupling Adamantyl Boronic Acids (Nucleophiles): Overcoming rapid protodeboronation.

• Coupling Adamantyl Halides (Electrophiles): Overcoming the high energy barrier of oxidative addition at bulky

  centers.

Mechanistic Challenges & Strategic Solutions

The "Diamondoid" Problem

Adamantane is a rigid, bulky, diamond-like cage. When attached to a reactive center, it imposes severe steric crowding.

• Challenge A: Protodeboronation (Nucleophiles) 1-Adamantyl boronic acid is exceptionally prone to protodeboronation (hydrodeboronation). The

  bond is labile, and in the presence of water and base, the boronic acid hydrolyzes to adamantane faster than transmetallation can occur.

  • Solution: Use of anhydrous conditions, fluoride bases (CsF), or "slow-release" boronates (MIDA esters, trifluoroborates) combined with high-turnover catalysts (e.g., Pd-XPhos G3).

• Challenge B: Oxidative Addition (Electrophiles) For 1-Adamantyl halides (1-Ad-X), the oxidative addition of Pd(0) is kinetically inhibited by the steric bulk of the cage. Unlike linear alkyl halides,

  -hydride elimination is NOT a failure mode for 1-Ad-Pd-L species because the formation of a double bond at the bridgehead carbon violates Bredt’s Rule [1].

  • Solution: The limiting factor is oxidative addition.[1] This requires electron-rich, bulky ligands (NHCs like IPr or Buchwald phosphines) to force the Pd center into a reactive, monoligated 12-electron species.

Visualizing the Catalytic Friction Points

Figure 1: Catalytic cycle highlighting specific failure modes for adamantyl substrates. Note that

-hydride elimination is absent due to Bredt's rule constraints.

Critical Parameter Optimization

The choice of ligand and precatalyst is binary depending on which coupling partner carries the adamantyl group.

Parameter	Case 1: Adamantyl-Boronate (Nucleophile)	Case 2: Adamantyl-Halide (Electrophile)
Primary Failure	Protodeboronation (C-B bond cleavage)	Slow Oxidative Addition (Steric bulk)
Preferred Catalyst	XPhos Pd G3 or Pd(OAc)₂/SPhos	Pd-PEPPSI-IPr or Pd(P(tBu)₃)₂
Ligand Class	Biaryl phosphines (Buchwald)	N-Heterocyclic Carbenes (NHC)
Base	K₃PO₄ (anhydrous) or CsF	KOtBu or NaOtBu
Solvent	THF/Toluene (avoid aqueous mixtures)	Dioxane, DME, or iPrOH
Temperature	60°C – 80°C (Fast reaction required)	80°C – 110°C (High energy required)

Experimental Protocols

Protocol A: Coupling 1-Adamantyl Boronic Acids (Nucleophile)

Target: Minimizing protodeboronation via rapid transmetallation.

Materials:

• 1-Adamantyl boronic acid (1.2 equiv)

• Aryl Bromide/Chloride (1.0 equiv)

• Catalyst: XPhos Pd G3 (2-3 mol%) [2]

• Base: K₃PO₄ (3.0 equiv, finely ground, anhydrous)

• Solvent: THF (anhydrous)

Step-by-Step:

• Vessel Prep: Flame-dry a reaction vial and cool under Argon.

• Charge Solids: Add the Aryl Halide (1.0 mmol), 1-Adamantyl boronic acid (1.2 mmol, 216 mg), XPhos Pd G3 (0.02 mmol, 17 mg), and K₃PO₄ (3.0 mmol, 636 mg).

• Inert Atmosphere: Seal the vial and purge with Argon for 5 minutes (3 cycles of vac/fill).

• Solvent Addition: Add anhydrous THF (4 mL, 0.25 M) via syringe.

• Reaction: Heat to 60°C immediately. Do not stir at room temperature.

  • Note: The reaction is typically complete within 1-4 hours. Extended times favor protodeboronation.

• Workup: Cool to RT, dilute with EtOAc, filter through a celite pad, and concentrate.

Validation Check: If yield is low, check the crude NMR for adamantane (signal at

1.7-1.9 ppm). If present, switch to Protocol A-Alternative using Potassium Trifluoroborates (1-Ad-BF3K) which are resistant to hydrolysis [3].

Protocol B: Coupling 1-Adamantyl Halides (Electrophile)

Target: Forcing oxidative addition on a bulky

center.

Materials:

• 1-Bromoadamantane (1.0 equiv)[2]

• Aryl Boronic Acid (1.5 equiv)

• Catalyst: Pd-PEPPSI-IPr (2-5 mol%) [4]

• Base: KOtBu (1.5 equiv) or Cs₂CO₃ (2.0 equiv)

• Solvent: 1,4-Dioxane or DME

Step-by-Step:

• Charge Solids: In a glovebox or under strong Argon flow, add 1-Bromoadamantane (1.0 mmol), Aryl Boronic Acid (1.5 mmol), Pd-PEPPSI-IPr (0.02 mmol, 14 mg), and Base.

• Solvent: Add degassed 1,4-Dioxane (2 mL, 0.5 M). High concentration helps drive the kinetics.

• Reaction: Heat to 100°C for 16-24 hours.

  • Mechanistic Note: The bulky IPr (NHC) ligand stabilizes the Pd(0) species and facilitates the difficult oxidative addition while preventing catalyst aggregation.

• Workup: Dilute with ether, wash with water (to remove salts), dry over MgSO₄, and purify via column chromatography.

Decision Tree for Method Selection

Use the following logic flow to determine the optimal starting point for your specific substrate.

Figure 2: Workflow for selecting the correct catalytic system based on substrate stability and halide identity.

Troubleshooting Guide

Observation	Diagnosis	Corrective Action
Ad-H observed (Protocol A)	Protodeboronation occurred before coupling.	1. Switch base to CsF (anhydrous).2. Use Ad-BF3K (Trifluoroborate salt).3. Increase catalyst loading to 5 mol% to outcompete hydrolysis.
Starting Material Ad-Br remains (Protocol B)	Oxidative addition failed.	1. Switch to Pd-PEPPSI-IPent (bulkier ligand).2. Increase temp to 110°C.3. Ensure strictly anaerobic conditions (O₂ poisons Pd(0)).
Homocoupling (Ar-Ar)	Oxidative addition of Ar-B(OH)₂ to Pd(II) occurred.	1. Add the Boronic acid slowly (syringe pump).2. Degas solvent more thoroughly.
Black Precipitate (Pd Black)	Catalyst decomposition (ligand dissociation).	1. Add excess ligand (e.g., 1 mol% extra IPr·HCl).2.[2] Lower temperature slightly but extend time.

References

• Bredt's Rule and Bridgehead Stability

  • Fawcett, F. S. (1950). Bredt's Rule of Double Bonds in Atomic-Bridged-Ring Structures. Chemical Reviews, 47(2), 219–274.

• Buchwald Precatalysts (XPhos G3)

  • Bruno, N. C., et al. (2013). Design and preparation of new palladium precatalysts for C–C and C–N cross-coupling reactions. Chemical Science, 4, 916-920.

• Trifluoroborates (Molander Protocol)

  • Molander, G. A., & Ellis, N. (2007). Organotrifluoroborates: Protected Boronic Acids that Expand the Versatility of the Suzuki Coupling Reaction. Accounts of Chemical Research, 40(4), 275–286.

• Pd-PEPPSI-IPr Applications

  • Organ, M. G., et al. (2006). Pd-PEPPSI-IPr: An Easily Prepared, Highly Active, and Robust Precatalyst for the Cross-Coupling of Sterically Hindered and Electron-Deficient Substrates. Chemistry – A European Journal, 12(18), 4749–4755.

Sources

• 1. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support: Optimization of 4-(1-Adamantyl)phenyl Acetate Synthesis

Introduction

This guide addresses the synthesis of 4-(1-Adamantyl)phenyl acetate , a critical lipophilic building block often utilized in the development of retinoids (e.g., Adapalene analogs) and liquid crystal polymers.[1]

The synthesis is a two-step sequence:

• Friedel-Crafts Alkylation: Reaction of phenol with 1-adamantanol (or 1-bromoadamantane) to form 4-(1-adamantyl)phenol.[1]

• Esterification: Acetylation of the intermediate to the final acetate.

The Core Problem: Users frequently report low overall yields (<40%). Our analysis indicates that 90% of yield loss occurs in Step 1 due to poly-alkylation and inefficient carbocation generation.[1] Step 2 is generally quantitative but can suffer from hydrolysis during workup.[1]

Module 1: The Critical Intermediate (Alkylation)

The formation of the adamantyl-phenol C-C bond is the yield-determining step.[1] The steric bulk of the adamantyl group heavily favors para-substitution, but reaction conditions often lead to di-alkylation or unreacted starting material.[1]

Protocol A: The "Green" Catalytic Route (Recommended)

Best for: High yield (>90%), ease of purification, and scalability.[1]

Mechanism: Acidic ion-exchange resins generate the adamantyl carbocation without the oxidative side-reactions common with sulfuric acid.[1]

• Reagents: Phenol (5.0 equiv), 1-Adamantanol (1.0 equiv), Amberlyst-15 or Amberlite IR-120 (H+ form), Glacial Acetic Acid (Solvent).[1]

• Procedure:

  • Dissolve 1-adamantanol and phenol in glacial acetic acid.

  • Add dry resin catalyst (approx. 20% w/w relative to adamantanol).[1]

  • Reflux (approx. 118°C) for 4–6 hours.[1]

  • Crucial Step: Add a slight excess of Acetic Anhydride (

    ) during the final hour.[1] Why? This scavenges the water byproduct, driving the equilibrium forward and preventing catalyst deactivation.[1]

• Workup: Filter the resin (reusable).[1][2] Distill off acetic acid. Recrystallize the residue from Toluene/Heptane.[1]

Protocol B: The Traditional Lewis Acid Route

Best for: Labs without resin access.[1]

• Reagents: Phenol (1.1 equiv), 1-Bromoadamantane (1.0 equiv),

  (DCM).[1]

• Catalyst:

  or .

• Procedure:

  • Dissolve phenol and catalyst in dry DCM at 0°C.[1]

  • Add 1-bromoadamantane solution dropwise.[1]

  • Warning: 1-Adamantanol is poor in this specific setup unless

    is used, but causes sulfonylation byproducts.[1] Use the bromide for Lewis acid routes.[1]

Troubleshooting Guide: Alkylation Step

Symptom	Probable Cause	Corrective Action
Low Conversion (<50%)	Water in system deactivating carbocation.[1]	If using 1-adamantanol, switch to Protocol A (Acetic Acid solvent).[1] If using DCM, dry solvents over and use inert atmosphere ( ).[1]
High Impurity: Di-adamantyl phenol	Stoichiometry imbalance.[1]	The adamantyl carbocation is highly reactive.[1] Increase Phenol equivalents to 3–5x to statistically favor mono-substitution.[1]
Sticky/Oily Product	Isomer mixture or residual phenol.[1]	The ortho isomer is an oil; para is a solid.[1] Recrystallize from Ethanol or Toluene.[1] Wash crude solid with hexanes to remove residual phenol.[1]

Module 2: The Acetylation Finish

Once 4-(1-adamantyl)phenol is isolated, acetylation is straightforward.[1] However, "wet" intermediates will hydrolyze the reagent.[1]

Standard Protocol

• Substrate: 4-(1-Adamantyl)phenol.[1]

• Reagent: Acetic Anhydride (1.5 equiv).

• Catalyst: DMAP (1 mol%) or Pyridine (1.0 equiv).

• Solvent: DCM or Ethyl Acetate (or neat in

  ).[1]

• Procedure: Stir at Room Temperature (RT) for 2 hours. Monitor by TLC (Hexane/EtOAc 8:2).[1]

Troubleshooting Guide: Acetylation Step

Symptom	Probable Cause	Corrective Action
Smell of Vinegar in Final Product	Residual Acetic Acid.[1]	Wash organic phase with saturated until bubbling ceases.[1] Dry thoroughly.[1]
Low Yield	Hydrolysis during workup.[1]	Do not use strong acids or bases during workup.[1] The ester is stable, but extreme pH can degrade it.[1]

Module 3: Visualization & Logic

Reaction Workflow & Troubleshooting Logic

Caption: Operational workflow for synthesis with integrated troubleshooting loops for the alkylation bottleneck.

Frequently Asked Questions (FAQs)

Q1: Why is my product turning pink/red upon standing?

• A: This indicates oxidation of residual unreacted phenol or the presence of trace sulfuric acid if used.[1] Ensure rigorous washing with

  and recrystallize from ethanol/hexanes to remove phenolic impurities.[1]

Q2: Can I use 1-Bromoadamantane instead of 1-Adamantanol?

• A: Yes. 1-Bromoadamantane is more reactive and works better with Lewis acids like

  in DCM.[1] However, it generates HBr gas, requiring a scrubber. 1-Adamantanol is preferred for "green" resin-catalyzed routes as the byproduct is water.

Q3: How do I remove excess phenol after Step 1?

• A: Phenol is soluble in hot water and moderately soluble in hexanes.[1] The adamantyl product is very lipophilic.[1]

  • Precipitate the crude reaction mixture into water (removes bulk phenol).[1]

  • Recrystallize the solid from Toluene/Heptane (phenol stays in solution).[1]

Q4: Does the catalyst type affect regioselectivity (Ortho vs. Para)?

• A: Yes. While the bulky adamantyl group strongly favors para, certain catalysts like Zinc/Camphorsulfonic acid (Zn/CSA) have been shown to induce ortho-selectivity via chelation mechanisms [1].[1] For the target acetate, stick to standard Bronsted acidic resins or

  to ensure para-substitution.[1]

References

• Site-Selective Ortho-Alkylation of Phenols. ChemRxiv, 2021.[1]

• Ion-exchange-resin-catalyzed adamantylation of phenol derivatives. Beilstein Journal of Organic Chemistry, 2012.[1][2]

• Synthesis of 4-(1-Adamantyl)phenyl acetate. Chemical Manufacturers Technical Data, 2024.

• Friedel-Crafts Alkylation of Phenols. Organic Chemistry Portal, 2024.

Sources

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]

Preventing poly-alkylation in Friedel-Crafts reactions of phenols

Topic: Preventing Poly-alkylation in Friedel-Crafts Reactions of Phenols Role: Senior Application Scientist, Technical Support Center

Technical Support Center: Friedel-Crafts Alkylation of Phenols

Status: Operational Ticket ID: FC-PH-001 Subject: Minimizing Poly-alkylation & Optimizing Mono-selectivity

Executive Summary: The "Activated Substrate" Paradox

Phenol is an inherently challenging substrate for Friedel-Crafts alkylation because it is an activated ring . The hydroxyl group (-OH) is a powerful electron-donating group (EDG) that increases the nucleophilicity of the aromatic ring.

The Core Problem: Once an alkyl group is introduced, the product (alkylphenol) becomes more nucleophilic than the starting material because alkyl groups are also electron-donating.[1] This creates a "runaway reaction" where the product competes effectively with the starting material for the electrophile, leading to poly-alkylation (di-, tri-substitution).

The Solution Strategy: To stop at mono-alkylation, we must disrupt this kinetic acceleration through Shape Selectivity (Zeolites) , Stoichiometric Control , and Thermodynamic Tuning .

Troubleshooting Guide & FAQs

Q1: I am seeing significant dialkylated byproducts (2,4-di-tert-butylphenol) even when using 1:1 stoichiometry. Why?

Diagnosis: In a homogeneous system (e.g., using AlCl₃ or H₂SO₄), 1:1 stoichiometry is insufficient because the mono-alkylated product reacts faster than phenol. Corrective Action:

• Switch to Heterogeneous Catalysis (Shape Selectivity): Use a large-pore zeolite like H-Beta (Zeolite β) . The pore structure of H-Beta exerts steric constraints that disfavor the formation of the bulky dialkylated transition state.

• Increase Phenol Excess: Operate at a Phenol:Alkylating Agent molar ratio of 3:1 to 5:1 . This statistically favors the attack on the abundant unreacted phenol rather than the scarce mono-alkylated product.

Q2: My reaction yields mostly O-alkylated products (ethers) instead of C-alkylated phenols. How do I fix this?

Diagnosis: You are likely operating under Kinetic Control . O-alkylation has a lower activation energy (

) and occurs faster at lower temperatures. C-alkylation is the Thermodynamic Product (more stable) but requires higher temperatures to surmount the higher activation barrier or to induce rearrangement. Corrective Action:

• Increase Temperature: Raise reaction temperature (e.g., >140°C) to favor thermodynamic control.

• Extend Reaction Time: Allow time for the reversible O-alkylated ether to rearrange to the C-alkylated phenol (analogous to a Fries rearrangement mechanism).

• Solvent Choice: Switch from polar aprotic solvents to non-polar solvents (e.g., Decalin). Non-polar solvents favor the C-alkylation pathway in zeolite pores.

Q3: The catalyst dies after one run. What is killing it?

Diagnosis: If you are using an alcohol as the alkylating agent (e.g., tert-butyl alcohol), the byproduct is water .

• Lewis Acids (AlCl₃/BF₃): Water hydrolyzes and destroys these catalysts immediately.

• Zeolites: While robust, water can competitively adsorb to the active acid sites, inhibiting the reaction. Corrective Action:

• Continuous Water Removal: Use a Dean-Stark trap or azeotropic distillation if the solvent allows.

• Calcination: Regenerate zeolite catalysts by calcining at 500°C in air to remove adsorbed organics and water between runs.

Standard Operating Procedure (SOP): Mono-Alkylation of Phenol

Target: Synthesis of p-tert-butylphenol (PTBP) with >90% Mono-selectivity. Method: Heterogeneous Catalysis using Zeolite H-Beta.[2]

Materials:

• Substrate: Phenol (99%)

• Reagent: tert-Butyl Alcohol (TBA) (Alkylating agent)[3]

• Catalyst: Zeolite H-Beta (SiO₂/Al₂O₃ ratio ~25, calcined)

• Solvent: Decalin (Decahydronaphthalene) or solvent-free (if melt is feasible)

Protocol:

• Catalyst Activation: Activate Zeolite H-Beta at 120°C for 4 hours under vacuum to remove physisorbed water.

• Loading: In a high-pressure autoclave (or round-bottom flask with reflux for atmospheric pressure), charge Phenol (47 g, 0.5 mol) and Zeolite H-Beta (2.5 g, ~5 wt% of phenol) .

• Heating: Heat the mixture to 160°C under stirring (700 rpm).

• Addition: Slowly add TBA (7.4 g, 0.1 mol) via a syringe pump over 1 hour.

  • Note: The Phenol:TBA ratio is 5:1 . This high excess is critical for mono-selectivity.

• Reaction: Maintain 160°C for 4 hours.

• Workup:

  • Cool to room temperature.

  • Filter the catalyst (can be washed with acetone and reactivated).

  • Distill off the excess phenol (recycle for next batch).

  • Recrystallize the residue from hexane to obtain pure p-tert-butylphenol.

Expected Results:

Parameter	Value
Conversion (TBA)	>98%
Selectivity (Mono-alkyl)	>92%
Selectivity (Di-alkyl)	<5%
Isomer Ratio (para:ortho)	~85:15

Comparative Data: Catalyst Performance

The following table highlights why Zeolites are the superior choice for preventing poly-alkylation compared to traditional Lewis Acids.

Feature	Aluminum Chloride (AlCl₃)	Zeolite H-Beta	Amberlyst-15 (Resin)
Acidity Type	Strong Lewis Acid	Brønsted/Lewis Mix	Strong Brønsted Acid
Poly-alkylation Risk	High (Uncontrolled activation)	Low (Shape selective)	Medium (Pore swelling)
Water Tolerance	None (Decomposes)	High (Reversible inhibition)	Moderate
Selectivity Control	Thermodynamic only	Shape Selective (Pores)	Steric only
Waste Stream	High (Acidic sludge)	Low (Solid waste)	Low (Solid waste)

Visualizations

Figure 1: Reaction Pathway & Selectivity Logic

This diagram illustrates the competing Kinetic (O-alkylation) and Thermodynamic (C-alkylation) pathways, showing where poly-alkylation occurs.

Caption: Reaction network showing the divergence between kinetic O-alkylation and thermodynamic C-alkylation. Poly-alkylation stems from the mono-product reacting further.

Figure 2: Troubleshooting Decision Tree

A logic flow for users to diagnose their specific yield/selectivity issues.

Caption: Decision matrix for diagnosing common Friedel-Crafts alkylation failures.

References

• Zeolite Catalyzed Friedel-Crafts Reactions: A Review. Source: Letters in Organic Chemistry, 2020. URL:[Link]

• Alkylation of Phenol with Tertiary Butyl Alcohol over Zeolites. Source: ResearchGate / Reaction Kinetics and Catalysis Letters. URL:[Link]

• Mechanism of Phenol Alkylation in Zeolite H-BEA Using In Situ Solid-State NMR Spectroscopy. Source: Journal of the American Chemical Society (JACS), 2017.[4] URL:[Link][4]

• Selective Alkylation of Phenols Using Solid Catalysts. Source: White Rose eTheses Online. URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. pnnl.gov [pnnl.gov]

Technical Support Center: Stability of 4-(1-Adamantyl)phenyl Acetate

Welcome to the technical support guide for 4-(1-Adamantyl)phenyl acetate. This document is designed for researchers, scientists, and drug development professionals to provide in-depth insights and troubleshooting advice regarding the stability of this compound under various experimental conditions. Our goal is to move beyond simple protocols and explain the underlying chemical principles, enabling you to anticipate challenges and make informed decisions in your work.

Introduction: The Structural Rationale for Stability

4-(1-Adamantyl)phenyl acetate is a molecule of interest due to the unique combination of its constituent parts: the phenyl acetate ester and the bulky, rigid 1-adamantyl group. The adamantane cage is a diamondoid hydrocarbon known for its exceptional thermal and chemical stability.[1][2] When appended to the phenyl acetate core, it imparts significant steric hindrance and lipophilicity, which can profoundly influence the reactivity and stability of the ester functional group. Understanding this interplay is critical for its application in synthesis, materials science, and as a potential pro-drug, where controlled cleavage or stability is paramount.

Caption: Structure of 4-(1-Adamantyl)phenyl Acetate

Frequently Asked Questions & Troubleshooting Guide

This section addresses common questions and issues encountered during experiments involving 4-(1-adamantyl)phenyl acetate.

Section 1: General Stability and Handling

Q1: What is the expected baseline stability of 4-(1-adamantyl)phenyl acetate under standard laboratory conditions?

A: High. Both the adamantane cage and the phenyl acetate moiety are robust. Phenyl acetate is chemically stable under standard ambient (room temperature) conditions. The addition of the adamantyl group, known for enhancing the thermal and chemical stability of molecules, means 4-(1-adamantyl)phenyl acetate is expected to be a solid that is stable indefinitely when stored in a tightly sealed container at room temperature, protected from strong acids, bases, and high heat.

Q2: How does the adamantyl group specifically influence the stability of the ester linkage?

A: The 1-adamantyl group exerts two primary effects:

• Steric Shielding: As a bulky substituent, it sterically hinders the approach of nucleophiles (like water or hydroxide ions) and electrophiles to the ester's carbonyl carbon. This "umbrella" effect can kinetically slow down both acid- and base-catalyzed hydrolysis compared to unsubstituted phenyl acetate.

• Electronic Effects: The adamantyl group is a weak electron-donating group through induction. This effect is minimal on the reactivity of the distant ester group but contributes to the overall stability of the molecule. The primary influence remains steric hindrance.

Section 2: Stability Under Hydrolytic Conditions (Acid & Base)

Q3: My reaction in a protic, acidic solvent (e.g., HCl in methanol) is showing decomposition of the starting material. What are the likely degradation pathways?

A: Under acidic conditions, you are likely encountering one of two competing pathways: acid-catalyzed hydrolysis or the Fries rearrangement.

• Pathway A: Acid-Catalyzed Hydrolysis: This is the classic ester cleavage reaction, protonating the carbonyl oxygen and making the carbonyl carbon more susceptible to nucleophilic attack by water or an alcohol solvent. The products are 4-(1-adamantyl)phenol and acetic acid.

• Pathway B: Fries Rearrangement: This is an intramolecular rearrangement common to phenyl esters, where the acetyl group migrates from the phenolic oxygen to the ortho or para positions on the aromatic ring.[3][4] Since the para position is blocked by the adamantyl group, you would expect to see the formation of 2-acetyl-4-(1-adamantyl)phenol. This reaction is often favored by Lewis acids or strong Brønsted acids at elevated temperatures.

Caption: Competing Degradation Pathways in Acid

Troubleshooting Steps:

• Analyze Byproducts: Use LC-MS or NMR to identify the degradation products. The mass and substitution pattern will clearly distinguish between the hydrolyzed phenol and the rearranged ketone.

• Lower Temperature: Both hydrolysis and rearrangement are accelerated by heat. Running your reaction at a lower temperature may suppress the unwanted side reaction.

• Modify Acid Catalyst: If the Fries rearrangement is dominant, consider switching from a Lewis acid (e.g., AlCl₃) to a milder Brønsted acid (e.g., p-TsOH) or using a more dilute acid solution.

Q4: I need to deprotect another functional group using a strong base like NaOH or KOH. Will the adamantylphenyl acetate survive?

A: It is highly unlikely to survive. Phenyl acetates readily undergo base-catalyzed hydrolysis, a reaction known as saponification.[5] The reaction is effectively irreversible because the final step is the deprotonation of the resulting phenol by the alkoxide or hydroxide, which drives the equilibrium.

• Mechanism: A hydroxide ion will attack the ester carbonyl, leading to the formation of a tetrahedral intermediate. This intermediate collapses to expel the 4-(1-adamantyl)phenoxide ion, which is a good leaving group. The phenoxide is then protonated during the acidic workup step to yield the final phenol product.

Caption: Saponification Pathway in Base

Troubleshooting Steps:

• Use Non-Nucleophilic Bases: If you only need to deprotonate another part of the molecule without causing saponification, consider using a sterically hindered, non-nucleophilic base like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or a carbonate base (e.g., K₂CO₃) under anhydrous conditions, although success is not guaranteed.

• Alternative Protecting Groups: If basic conditions are unavoidable, the acetate group is not a suitable choice. Consider protecting the phenol with a more base-stable group, such as a benzyl or silyl ether.

Section 3: Redox and Thermal Stability

Q5: How stable is the molecule to common oxidizing and reducing agents?

A: The stability is highly dependent on the specific reagent used.

• Oxidation: The adamantane cage is exceptionally resistant to oxidation due to the strength of its C-H bonds.[6] However, the electron-rich phenyl ring is more susceptible. Strong oxidizing agents (e.g., KMnO₄, RuO₄) could potentially cleave the aromatic ring or oxidize it to quinone-like structures. Milder oxidants are unlikely to affect the molecule.

• Reduction: The ester can be reduced by strong hydride reagents like lithium aluminum hydride (LiAlH₄) to yield 4-(1-adamantyl)phenol and ethanol. The aromatic ring is generally stable to hydride reduction but can be reduced by catalytic hydrogenation (e.g., H₂/Rh or Ru) at high pressures and temperatures, a process that would also likely cleave the ester via hydrogenolysis.

Q6: What is the maximum temperature the compound can withstand?

A: A high thermal stability is predicted. The parent compound, 4-(1-adamantyl)phenol, has been studied for its thermal stability.[7] The adamantyl moiety is well-documented to increase the glass transition and decomposition temperatures of polymers.[1][8] While phenyl acetate itself should avoid strong heating, the adamantyl derivative is expected to be stable well above 200 °C. For precise limits, a thermogravimetric analysis (TGA) of your specific sample is recommended.

Summary of Stability and Degradation

Condition	Stability	Likely Degradation Product(s)	Key Considerations
Neutral, Ambient	Very High	None	Stable for long-term storage.
Aqueous Acid (e.g., HCl)	Moderate to Low	4-(1-Adamantyl)phenol, Acetic Acid	Hydrolysis rate is dependent on acid strength and temperature.
Lewis Acid (e.g., AlCl₃)	Low	2-Acetyl-4-(1-adamantyl)phenol	Prone to Fries rearrangement, especially with heating.
Aqueous Base (e.g., NaOH)	Very Low	4-(1-Adamantyl)phenol (after workup)	Rapid saponification is expected.
Strong Reductants (e.g., LiAlH₄)	Low	4-(1-Adamantyl)phenol, Ethanol	Ester will be reduced to the corresponding alcohols.
Strong Oxidants (e.g., KMnO₄)	Low	Ring-opened or quinone-like products	The aromatic ring is the most likely site of attack.
Thermal (in inert atm.)	High	Decomposition at high temp. (>200-250°C)	The adamantyl group confers significant thermal stability.

Experimental Protocols for Stability Assessment

These protocols provide a self-validating framework to test the stability of 4-(1-adamantyl)phenyl acetate under your specific experimental conditions.

Protocol 1: Monitoring Stability in Acidic Media

• Preparation: In a 4 mL vial, dissolve 5-10 mg of 4-(1-adamantyl)phenyl acetate in 2 mL of your chosen reaction solvent (e.g., THF, Dioxane, Methanol).

• Time Zero Sample (t=0): Withdraw a 50 µL aliquot, dilute it into 1 mL of mobile phase (e.g., Acetonitrile/Water), and analyze immediately by LC-MS to get a baseline reading of purity.

• Initiation: Add the desired amount of acid (e.g., 1 equivalent of HCl or p-TsOH). Stir the reaction at the intended temperature (e.g., 25 °C or 50 °C).

• Time Points: Withdraw additional 50 µL aliquots at regular intervals (e.g., 1h, 4h, 8h, 24h). Quench each aliquot immediately by diluting it in 1 mL of a weak bicarbonate solution before further dilution for analysis. This neutralizes the acid and prevents further degradation post-sampling.

• Analysis: Analyze all time points by LC-MS. Monitor the disappearance of the starting material peak and the appearance of new peaks. Correlate the masses of new peaks to potential products like 4-(1-adamantyl)phenol (M+H)⁺ and 2-acetyl-4-(1-adamantyl)phenol (M+H)⁺.

Protocol 2: Monitoring Stability in Basic Media

• Preparation: In a 4 mL vial, dissolve 5-10 mg of 4-(1-adamantyl)phenyl acetate in 2 mL of a suitable solvent (e.g., Methanol/Water 4:1).

• Time Zero Sample (t=0): Withdraw and analyze a 50 µL aliquot as described in Protocol 1.

• Initiation: Add the desired amount of base (e.g., 1.1 equivalents of 1M NaOH). Stir the reaction at the intended temperature.

• Time Points: Withdraw 50 µL aliquots at regular intervals. Quench each aliquot immediately by diluting it in 1 mL of a weak acid solution (e.g., 0.1 M ammonium acetate) to neutralize the base.

• Analysis: Analyze by LC-MS. Monitor for the disappearance of the starting material and the appearance of the 4-(1-adamantyl)phenol peak. Note that you will detect the phenoxide anion in negative ion mode or the protonated phenol in positive ion mode after quenching.

References

• Ataman Kimya. (n.d.). PHENYL ACETATE. Retrieved from [Link]

• ResearchGate. (n.d.). 4-(1-Adamantyl) Phenylalkylamines with Potential Antiproliferative Activity. Retrieved from [Link]

• ResearchGate. (n.d.). 14.2. Preparation of Phenyl Acetate and Its Conversion into 4-Hydroxyacetophenone. Retrieved from [Link]

• Shakun, V. A. (2020). Thermal Stability Study of 4-(1-Adamantyl)phenol. Petroleum Chemistry, 60(11), 1300-1308. Retrieved from [Link]

• Horne, R. N., et al. (2018). Temperature-Dependent Kinetics of Phenyl Acetate Hydrolysis. Stanford University. Retrieved from [Link]

• Organic Syntheses. (n.d.). Phenylacetamide. Retrieved from [Link]

• Stradiotto, M., et al. (2017). Tri(1-adamantyl)phosphine: Exceptional Catalytic Effects Enabled by the Synergy of Chemical Stability, Donicity, and Polarizability. Accounts of Chemical Research, 50(5), 1027-1039. Retrieved from [Link]

• Google Patents. (n.d.). CN101811966A - Method for preparing phenylacetate.

• ResearchGate. (n.d.). Synthesis of Phenyl Acetate from Phenol and Acetic Anhydride over Synthetic TS-1 Containing Template. Retrieved from [Link]

• Google Patents. (n.d.). US5015758A - Process for the preparation of 1-adamantane derivatives.

• Bhaskar, M., Surekha, M., & Suma, N. (2018). Esterification of phenyl acetic acid with p-cresol using metal cation exchanged montmorillonite nanoclay catalysts. Royal Society Open Science, 5(2), 171378. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 31229, Phenyl acetate. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Phenyl Acid Induced Inhibition of Methanogenesis in CO2 Reducing Organisms. Retrieved from [Link]

• ChemRxiv. (2018). Catalyst-Controlled C–H Functionalization of Adamantanes using Selective H-Atom Transfer. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches. Retrieved from [Link]

• Digital Commons @ BAU. (2022). Palladium (II)-catalyzed selective reduction of 4'-(phenylethynl)acetophenone in the presence of a formic acid-triethylamine mixture. Retrieved from [Link]

• Google Patents. (n.d.). CN103030557B - Method for generating phenylacetate by acetophenone in one step.

• ResearchGate. (n.d.). TGA trace of homopolymers: poly(4-(1-adamantyl)phenyl methacrylate). Retrieved from [Link]

• Wikipedia. (n.d.). Adamantane. Retrieved from [Link]

• OperaChem. (2024). Saponification-Typical procedures. Retrieved from [Link]

• ACS Catalysis. (2019). Catalyst-Controlled C–H Functionalization of Adamantanes Using Selective H-Atom Transfer. Retrieved from [Link]

• ResearchGate. (n.d.). Product yields from the oxidation of adamantane by PhIO catalysed by iron(III) porphyrins anchored to aminopropylated silica. Retrieved from [Link]

• DTU Research Database. (2023). Interfacial effects of gallate alkyl esters on physical and oxidative stability of high fat fish oil-in-water emulsions. Retrieved from [Link]

• PubMed. (n.d.). Conversion of 4-hydroxyacetophenone into 4-phenyl acetate by a flavin adenine dinucleotide-containing Baeyer-Villiger-type monooxygenase. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and thermal characterization of novel poly(tetramethyl-1,3-silphenylenesiloxane) derivative bearing adamantyl moiety. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Saponification-Typical procedures - operachem [operachem.com]
• 6. chemrxiv.org [chemrxiv.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

In Vitro Evaluation of 4-(1-Adamantyl)phenyl Acetate Derivatives: A Comparative Technical Guide

Executive Summary & Strategic Rationale

The 4-(1-Adamantyl)phenyl acetate scaffold represents a critical intersection in medicinal chemistry, serving as a lipophilic precursor to the potent 4-(1-Adamantyl)phenol pharmacophore. While often utilized as a synthetic intermediate (CAS 2921-57-5), its derivatives are increasingly evaluated as esterase-labile prodrugs designed to enhance cellular permeability and metabolic stability compared to their free phenolic counterparts.

This guide provides a rigorous framework for the in vitro evaluation of these derivatives, contrasting them against the active metabolite (4-(1-Adamantyl)phenol) and the synthetic retinoid standard CD437 (AHPN). The core hypothesis driving this evaluation is that the acetate moiety masks the phenolic hydroxyl, increasing lipophilicity (LogP) for membrane traversal before intracellular hydrolysis releases the active apoptotic agent.

Target Audience

• Medicinal Chemists: Optimizing adamantyl-retinoid scaffolds.

• Pharmacologists: Investigating prodrug activation kinetics.

• Oncology Researchers: Screening for apoptosis-inducing agents in resistant cell lines.

Comparative Analysis: The Acetate Scaffold vs. Standards

The following analysis benchmarks the performance of 4-(1-Adamantyl)phenyl acetate derivatives against the active parent compound and a clinical standard.

Table 1: Physicochemical & Biological Profile Comparison

Feature	Candidate A: 4-(1-Adamantyl)phenyl Acetate	Candidate B: 4-(1-Adamantyl)phenol	Standard: CD437 (AHPN)
Role	Lipophilic Prodrug / Precursor	Active Metabolite / Pharmacophore	Synthetic Retinoid Reference
Mechanism	Passive diffusion Intracellular hydrolysis	RAR- agonist / Mitochondrial toxicity	RAR- agonist / Mitochondrial toxicity
LogP (Est.)	~5.2 (High Lipophilicity)	~4.1	~4.8
Cellular Uptake	Rapid (Lipid-driven)	Moderate	High
In Vitro Potency	Delayed onset (Requires activation)	Immediate (IC 0.1–1.0 M)	Potent (IC 0.1–0.5 M)
Stability	Labile to plasma esterases	Stable to hydrolysis; Phase II sensitive	Metabolic liability (oxidation)
Primary Utility	Enhanced delivery / Sustained release	Direct target engagement	Positive Control for Apoptosis

Key Technical Insight: The "Acetate Switch"

The acetate group acts as a "molecular switch." In extracellular media (unless plasma esterases are present), the compound remains inactive, potentially reducing off-target binding. Upon entering the cytosol, ubiquitous esterases cleave the acetate, liberating the 4-(1-Adamantyl)phenol , which then mimics the activity of CD437 by binding to Retinoic Acid Receptors (RARs) or directly targeting mitochondria to induce apoptosis.

Mechanistic Visualization

The following diagram illustrates the activation pathway of the acetate derivative and its convergence with the CD437 signaling cascade.

Figure 1: Intracellular activation pathway of 4-(1-Adamantyl)phenyl acetate derivatives leading to apoptosis.

Validated Experimental Protocols

To ensure scientific integrity, the evaluation of these derivatives requires a self-validating workflow . You must confirm that the observed toxicity is due to the released phenol, not the acetate ester itself or non-specific membrane disruption.

Protocol A: Intracellular Esterase Activation Assay

Purpose: To verify that the cell line possesses the enzymatic capacity to convert the acetate prodrug to the active phenol.

• Preparation: Dissolve 4-(1-Adamantyl)phenyl acetate in DMSO (Stock 10 mM).

• Cell Culture: Seed HepG2 or MCF-7 cells (

  cells/well) in 6-well plates.

• Treatment: Incubate cells with 10

  M of the acetate derivative for 1, 4, and 24 hours.

• Extraction: Wash cells with cold PBS, harvest, and lyse via sonication in methanol.

• Analysis (HPLC/LC-MS):

  • Mobile Phase: Acetonitrile:Water (80:20) + 0.1% Formic Acid.

  • Detection: Monitor UV absorbance at 254 nm (phenyl ring).

  • Validation: Quantify the disappearance of the Acetate peak (

    min) and the appearance of the Phenol peak ( min).

  • Success Criterion: >50% conversion within 4 hours indicates sufficient bioactivation.

Protocol B: Differential Cytotoxicity Screen (MTT Assay)

Purpose: To compare the potency of the prodrug vs. the parent phenol.

• Seeding: Plate cells (e.g., HL-60 leukemia, MCF-7 breast cancer) at 5,000 cells/well in 96-well plates.

• Dosing:

  • Group 1: 4-(1-Adamantyl)phenyl acetate (0.01 – 100

    M).

  • Group 2: 4-(1-Adamantyl)phenol (Active Control).

  • Group 3: CD437 (Positive Control).

  • Group 4: DMSO Vehicle (Negative Control).

  • Note: Include a specific esterase inhibitor (e.g., BNPP) in a parallel arm to prove mechanism. If toxicity drops with BNPP, the acetate is a true prodrug.

• Incubation: 48 hours at 37°C, 5% CO

  .

• Readout: Add MTT reagent, solubilize formazan crystals, and read OD at 570 nm.

• Calculation: Determine IC

  using non-linear regression.

Protocol C: Apoptosis Confirmation (Annexin V/PI)

Purpose: To distinguish specific apoptotic cell death from necrotic lysis caused by lipophilic overload.

• Treatment: Treat cells at

  IC for 12 hours.

• Staining: Harvest cells and stain with Annexin V-FITC (binds exposed phosphatidylserine) and Propidium Iodide (PI - stains necrotic nuclei).

• Flow Cytometry:

  • Q3 (Annexin+/PI-): Early Apoptosis (Desired mechanism).

  • Q2 (Annexin+/PI+): Late Apoptosis.

  • Q1 (Annexin-/PI+): Necrosis (Indicates non-specific toxicity).

• Interpretation: A shift towards Q3 confirms the retinoid-like apoptotic mechanism typical of adamantyl-phenols.

References & Authoritative Sources

The following sources provide the foundational chemistry and biological context for adamantyl-phenyl derivatives and their evaluation.

• Somlai, L. S., et al. (2000). Synthesis and characterization of 4-(1-adamantyl)phenyl methacrylate monomers and polymers. (Discusses the synthesis of the phenol precursor and ester derivatives).

  • Source:

• Thigpen, K., et al. (1996). Synthesis and polymerization of new adamantyl-containing monomers. (Details the Friedel-Crafts alkylation to obtain 4-(1-adamantyl)phenol).

  • Source:

• Tavallaei, M., et al. (2025). Cytotoxicity and Pro-apoptosis Activity of Synthetic Phenylacetamide Derivatives on Cancer Cells. (Provides comparative protocols for phenyl-derivative cytotoxicity and apoptosis).

  • Source:

• Zhang, X., et al. (2020).[1] Design, Synthesis and Structure-Activity Relationships of 4-Phenyl-1H-1,2,3-Triazole Phenylalanine Derivatives. (Illustrates biological evaluation workflows for phenyl-derivative inhibitors).

  • Source:

• Chemical Manufacturers Data. 4-(1-Adamantyl)phenyl acetate (CAS 2921-57-5) Technical Specifications.

  • Source:

Sources

• 1. Design, Synthesis and Structure-Activity Relationships of 4-Phenyl-1H-1,2,3-Triazole Phenylalanine Derivatives as Novel HIV-1 Capsid Inhibitors with Promising Antiviral Activities - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 4-(1-Adamantyl)phenyl acetate

For researchers, scientists, and drug development professionals, the integrity of our work is intrinsically linked to the safety of our practices. The proper management and disposal of chemical reagents are paramount to ensuring a safe laboratory environment and protecting our broader ecosystem. This guide provides a detailed, step-by-step protocol for the safe disposal of 4-(1-Adamantyl)phenyl acetate (CAS No. 63013-56-9), a specialty chemical often used in organic synthesis and pharmaceutical research.

Part 1: Compound Identification and Hazard Profile

4-(1-Adamantyl)phenyl acetate is a solid crystalline powder. Its hazard profile is inferred from its structural components and related molecules.

Property	Value / Inferred Hazard	Source / Rationale
Synonyms	[4-(1-adamantyl)phenyl] acetate	-
Physical Form	White crystalline powder	Supplier Information
Acute Toxicity	Harmful if swallowed. Based on phenyl acetate.	[1][2]
Skin/Eye Irritation	Causes skin and serious eye irritation. Inferred from 1-phenyladamantane.	[3]
Respiratory Irritation	May cause respiratory irritation. Inferred from 1-phenyladamantane.	[3]
Environmental Hazard	Very toxic to aquatic life with long-lasting effects. Based on adamantane.	[4]
Biodegradability	Not readily biodegradable. Based on adamantane.	[4][5]
Incompatibilities	Strong oxidizing agents, strong reducing agents, strong acids, strong bases.	[6]

This synthesized profile necessitates that 4-(1-Adamantyl)phenyl acetate be handled as a hazardous chemical with potential health and significant environmental risks. Under no circumstances should this chemical or its waste be disposed of down the drain or in standard refuse.

Part 2: Immediate Safety and Spill Protocols

Adherence to a comprehensive Chemical Hygiene Plan (CHP), as mandated by OSHA (29 CFR 1910.1450), is the foundation of laboratory safety.[7][8]

Personal Protective Equipment (PPE)

Given the potential for skin, eye, and respiratory irritation, the following PPE is mandatory when handling 4-(1-Adamantyl)phenyl acetate in any form (pure substance, solutions, or contaminated materials):

• Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves for integrity before use.

• Eye Protection: Chemical safety goggles or a face shield.[3]

• Skin and Body Protection: A lab coat must be worn and kept fastened.

• Respiratory Protection: Use in a well-ventilated area, preferably within a certified chemical fume hood.[9] If significant dust is generated, respiratory protection may be required.

Spill Response

In the event of a spill:

• Alert Personnel: Immediately notify others in the vicinity.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

• Control Ignition Sources: Although the compound is a solid, it may be dissolved in flammable solvents. Remove all sources of ignition.

• Containment: For a solid spill, gently cover with an inert absorbent material (e.g., vermiculite, dry sand) to avoid raising dust. Do not use combustible materials like paper towels for the initial cleanup of the bulk material.

• Collection: Carefully sweep or scoop the absorbed material into a designated, labeled hazardous waste container.[4][10]

• Decontamination: Clean the spill area with soap and water, collecting the cleaning materials as hazardous waste.

• Report: Report the incident to your institution's Environmental Health and Safety (EHS) office.

Part 3: Waste Characterization and Segregation Workflow

Proper disposal begins with correct waste characterization. As a laboratory professional, you are responsible for making an accurate hazardous waste determination.[11] This process is governed by the Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA).[12][13]

A waste is considered hazardous if it is specifically "listed" by the EPA or if it exhibits one of four "characteristics": Ignitability, Corrosivity, Reactivity, or Toxicity.[14][15][16] Based on its known properties, waste containing 4-(1-Adamantyl)phenyl acetate must be managed as hazardous waste due to its ecotoxicity.

The following diagram outlines the decision-making process for segregating waste streams containing this compound.

Caption: Waste Segregation Workflow for 4-(1-Adamantyl)phenyl acetate.

Part 4: Step-by-Step Disposal Procedures

Step 1: Containerization

• Select the Right Container: Use only appropriate, leak-proof containers, preferably made of high-density polyethylene (HDPE). Ensure the container is compatible with all components of the waste stream.[4]

• Keep Containers Closed: Waste containers must be securely sealed at all times, except when adding waste. This prevents the release of vapors and protects against spills.

• Avoid Overfilling: Leave adequate headspace (at least 10% of the container volume) to allow for expansion.

Step 2: Labeling

Accurate and complete labeling is a critical regulatory requirement.[11][17]

• Use your institution's official "Hazardous Waste" tag.

• Clearly write the full chemical name: "4-(1-Adamantyl)phenyl acetate ". Do not use abbreviations or chemical formulas.

• For mixtures, list all constituents and their approximate percentages.

• Indicate the relevant hazards (e.g., "Toxic," "Ecotoxic").

• Ensure the accumulation start date is recorded.

Step 3: Storage

• Store waste in a designated Satellite Accumulation Area (SAA) that is under the control of the laboratory personnel.

• Ensure secondary containment is used to capture any potential leaks.

• Segregate incompatible waste streams. Do not store waste containing 4-(1-Adamantyl)phenyl acetate with strong acids, bases, or oxidizing agents.[6]

Step 4: Final Disposal

• Contact EHS: Once the waste container is full or has been in accumulation for the maximum allowed time (per your institution's policy), contact your EHS office to schedule a waste pickup.

• Professional Disposal: Your EHS department will work with a licensed hazardous waste disposal company. The standard and most appropriate disposal method for this type of organic chemical waste is incineration at a permitted facility.[18] This ensures complete destruction of the compound, minimizing environmental release.

Part 5: Trust and Verification

This guide is built on a foundation of established safety protocols and regulatory standards from authoritative sources such as the EPA and OSHA. By following these procedures, you are not only ensuring your own safety but also contributing to a culture of responsibility and environmental stewardship. Every protocol described herein is part of a self-validating system of laboratory safety that protects you, your colleagues, and the community. Always consult your institution's specific Chemical Hygiene Plan and EHS guidelines, as local regulations may vary.

References

• Metasci. (n.d.). Safety Data Sheet Phenyl acetate. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Adamantane. Retrieved from [Link]

• CPAChem. (2023, May 17). Safety data sheet. Retrieved from [Link]

• CrossChem Limited. (2024, May 22). SAFETY DATA SHEET. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Azaadamantanes, a New Promising Scaffold for Medical Chemistry. PubMed Central. Retrieved from [Link]

• MDPI. (2024, April 26). Novel Adamantane Derivatives: Synthesis, Cytotoxicity and Antimicrobial Properties. Retrieved from [Link]

• National Center for Biotechnology Information. (2025, October 17). Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches. PubMed Central. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Occupational exposure to hazardous chemicals in laboratories. Standard 1910.1450. Retrieved from [Link]

• Journal of Chemical Health Risks. (2025, October 5). Adamantane Derivatives in the 21st Century: Emerging Therapeutic Frontiers and Future Research. Retrieved from [Link]

• Electronic Code of Federal Regulations. (n.d.). 29 CFR 1910.1450 -- Occupational exposure to hazardous chemicals in laboratories. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2009, October). Hazardous Waste Characteristics: A User-Friendly Reference Document. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Laboratory Safety Chemical Hygiene Plan. OSHA FactSheet. Retrieved from [Link]

• Office of Clinical and Research Safety. (n.d.). RCRA Characteristic Waste. Retrieved from [Link]

• Wikipedia. (n.d.). Adamantane. Retrieved from [Link]

• New Pig Corporation. (n.d.). RCRA 101 Part 3: Listed and Characteristic Wastes. Retrieved from [Link]

• University of South Carolina. (n.d.). Chemical Hygiene Plan and Laboratory Safety Manual. Retrieved from [Link]

• Chemos GmbH & Co.KG. (2021, August 12). Safety Data Sheet: Adamantane. Retrieved from [Link]

• AMI Environmental. (n.d.). Understanding RCRA Waste Characterization. Retrieved from [Link]

• National Institutes of Health. (2024). Chemical Hygiene Plan. Office of Research Services. Retrieved from [Link]

• Lion Technology Inc. (2025, June 30). 4 Hazardous Waste Characteristics Under RCRA. YouTube. Retrieved from [Link]

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